Pirmenol

• CAS: 129885-19-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Structure and Synthesis of Pirmenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pirmenol is a Class Ia antiarrhythmic agent possessing both potassium and sodium channel blocking properties, in addition to acting as an M2 muscarinic receptor antagonist. This technical guide provides a comprehensive overview of the chemical structure of Pirmenol, a detailed, step-by-step synthesis pathway, and an exploration of its mechanism of action. The synthesis section includes detailed experimental protocols for each key reaction, with a summary of reactants, conditions, and yields. The guide also presents the chemical and physical properties of Pirmenol and its hydrochloride salt in a structured format. Finally, a signaling pathway diagram illustrates the mechanism of action of Pirmenol at the cellular level.

Chemical Structure and Properties

Pirmenol, with the IUPAC name (±)-cis-α-[3-(2,6-dimethyl-1-piperidinyl)propyl]-α-phenyl-2-pyridinemethanol, is a chiral molecule that is clinically used as a racemic mixture.

Chemical Structure:

Table 1: Chemical and Physical Properties of Pirmenol and Pirmenol Hydrochloride

Property	Pirmenol	Pirmenol Hydrochloride
Molecular Formula	C₂₂H₃₀N₂O	C₂₂H₃₁ClN₂O
Molecular Weight	338.49 g/mol	374.95 g/mol
CAS Number	68252-19-7	61477-94-9
Appearance	Yellowish liquid	White to yellow solid
Synonyms	CI-845, Pimenol, Pimavar	(±)-Pirmenol hydrochloride; CI-845

Note: Data compiled from various sources.

Synthesis Pathway

The synthesis of Pirmenol is a multi-step process that begins with the protection of a ketone, followed by nucleophilic substitution and a final Grignard-type reaction. The key steps are outlined below.

Overall Synthesis Scheme

Detailed Experimental Protocols

Step 1: Synthesis of 2-(3-Chloropropyl)-2-phenyl-1,3-dioxolane

• Reaction: Protection of the ketone in γ-chlorobutyrophenone as an ethylene ketal.

• Experimental Protocol:

  • A mixture of γ-chlorobutyrophenone (I), an equimolar amount of ethylene glycol (II), and a catalytic amount of p-toluenesulfonic acid in benzene is refluxed.

  • The water formed during the reaction is removed azeotropically.

  • After completion of the reaction (monitored by TLC), the mixture is cooled, washed with a saturated sodium bicarbonate solution and then with water.

  • The organic layer is dried over anhydrous magnesium sulfate and the solvent is evaporated under reduced pressure to yield the ethylene ketal (III).

Step 2: Synthesis of γ-(cis-2,6-Dimethyl-1-piperidyl)butyrophenone

• Reaction: Nucleophilic substitution of the chloride with cis-2,6-dimethylpiperidine followed by deprotection of the ketone.

• Experimental Protocol:

  • The ethylene ketal of γ-chlorobutyrophenone (III) is condensed with cis-2,6-dimethylpiperidine (IV) in the presence of sodium metal with heating.

  • Following the condensation, the protective ethylene ketal group is removed by hydrolysis with concentrated hydrochloric acid.

  • The reaction mixture is then neutralized and extracted with an organic solvent.

  • The organic layer is dried and the solvent evaporated to yield γ-(cis-2,6-dimethyl-1-piperidyl)butyrophenone (V).

Step 3: Synthesis of Pirmenol

• Reaction: Grignard-type reaction of the butyrophenone derivative with 2-lithiopyridine.

• Experimental Protocol:

  • 2-Bromopyridine (VI) is dissolved in anhydrous tetrahydrofuran (THF) and cooled to a low temperature (typically -78 °C).

  • A solution of butyllithium in hexane is added dropwise to form 2-lithiopyridine.

  • A solution of γ-(cis-2,6-dimethyl-1-piperidyl)butyrophenone (V) in anhydrous THF is then added slowly to the 2-lithiopyridine solution.

  • The reaction is stirred at low temperature and then allowed to warm to room temperature.

  • The reaction is quenched with a saturated aqueous solution of ammonium chloride.

  • The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated to give Pirmenol.

Step 4: Conversion to Pirmenol Hydrochloride

• Experimental Protocol:

  • A solution of 16.8 g of Pirmenol hydrochloride in 375 mL of chloroform is washed with 60-, 25-, and 25-mL portions of 1M sodium carbonate.

  • The organic layer is dried with magnesium sulfate, and the solvent is evaporated in vacuo.

  • The residue is dried in vacuo overnight to give 12.8 g (84% yield) of Pirmenol free base as a yellowish liquid.

  • The free base can then be converted back to the hydrochloride salt by treatment with hydrochloric acid in a suitable solvent.

Table 2: Summary of Synthesis Steps and Yields

Step	Starting Material	Reagents	Product	Yield (%)
1	γ-Chlorobutyrophenone	Ethylene glycol, p-toluenesulfonic acid	2-(3-Chloropropyl)-2-phenyl-1,3-dioxolane	Not specified
2	2-(3-Chloropropyl)-2-phenyl-1,3-dioxolane	cis-2,6-Dimethylpiperidine, Na; HCl	γ-(cis-2,6-Dimethyl-1-piperidyl)butyrophenone	Not specified
3	γ-(cis-2,6-Dimethyl-1-piperidyl)butyrophenone	2-Bromopyridine, Butyllithium, THF	Pirmenol	Not specified
4	Pirmenol Hydrochloride	Na₂CO₃, Chloroform	Pirmenol (free base)	84

Note: Yields for steps 1-3 are not explicitly stated in the available literature.

Spectroscopic Data

While detailed spectra are not publicly available, a certificate of analysis for Pirmenol hydrochloride confirms that the ¹H NMR and LCMS data are consistent with its known structure. Further analysis would require experimental acquisition of spectroscopic data.

Mechanism of Action

Pirmenol exerts its antiarrhythmic effects through a multi-channel blocking mechanism. It is classified as a Class Ia antiarrhythmic agent, indicating that it blocks sodium channels, but it also exhibits significant potassium channel blocking activity. Furthermore, it acts as an antagonist at M2 muscarinic acetylcholine receptors.

The blockade of voltage-gated sodium channels slows the rapid influx of sodium during Phase 0 of the cardiac action potential, leading to a decreased rate of depolarization. By blocking the delayed rectifier potassium current (IKr), Pirmenol prolongs the duration of the action potential and, consequently, the effective refractory period. This makes the cardiac tissue less excitable and helps to terminate and prevent re-entrant arrhythmias. The antagonism of M2 muscarinic receptors can counteract the bradycardic effects of vagal stimulation.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, synthesis, and mechanism of action of Pirmenol. The multi-step synthesis, while established, lacks publicly available detailed quantitative data for each step, representing a potential area for further process chemistry research. The multi-faceted mechanism of action, involving the blockade of both sodium and potassium channels as well as muscarinic receptors, underscores the complexity of its antiarrhythmic effects. This guide serves as a valuable resource for researchers and professionals in the field of drug development and cardiovascular pharmacology.

Pirmenol's Effects on Sinoatrial and Atrioventricular Nodes: An In-depth Technical Guide

Introduction

Pirmenol is a Class Ia antiarrhythmic agent with a chemical structure and electrophysiological properties similar to disopyramide.[1] It exerts its antiarrhythmic effects primarily by blocking sodium channels, and to a lesser extent, potassium channels.[2] This guide provides a comprehensive overview of the electrophysiological effects of Pirmenol on the sinoatrial (SA) and atrioventricular (AV) nodes, detailing its mechanism of action, supported by quantitative data from preclinical and clinical studies, and outlining the experimental methodologies employed.

Effects on the Sinoatrial (SA) Node

The sinoatrial node, the heart's natural pacemaker, is a primary target for many antiarrhythmic drugs. Pirmenol modulates SA node function through direct effects on its cellular electrophysiology.

Electrophysiological Effects

In isolated rabbit SA node preparations, Pirmenol has been shown to cause bradycardia.[1] It suppresses the automaticity of the sinus node by depressing the slow diastolic depolarization without altering the maximum diastolic potential.[3] While Pirmenol causes a delay in repolarization and lengthens the action potential duration (APD) in SA node cells, it results in minimal change to the maximum rate of depolarization (MRD) at lower concentrations.[1][3] However, at concentrations above 10 µM, a significant decrease in the maximum rate of rise (Vmax) and the action potential amplitude is observed.[4]

Clinical studies in humans have shown varied effects on the sinus cycle length. Some studies report a decrease in the sinus cycle length (an increase in heart rate) following intravenous Pirmenol administration.[5][6][7] Conversely, other research indicates that oral Pirmenol can significantly prolong the sinus node recovery time (SNRT) when compared to intravenous administration.[8] Another study found that Pirmenol decreased the sinoatrial conduction time.[9]

Mechanism of Action

The primary mechanism by which Pirmenol affects the SA node involves the modulation of key ion currents. Studies have demonstrated that Pirmenol decreases both the slow inward current (Isi) and the time-dependent potassium outward current (IK).[4] The reduction in these currents leads to a depression of the spontaneous discharge of the SA node.[4] The drug also prolongs the recovery time constant of the slow inward current.[4]

Caption: Mechanism of Pirmenol's action on the sinoatrial node.

Quantitative Data Summary: SA Node

Parameter	Species/Model	Effect	Reference
Heart Rate	Isolated Rabbit SA Node	Bradycardia	[1]
Human (IV)	Decreased Sinus Cycle Length	[5][6][7]
Sinus Node Automaticity	Rabbit SA Node	Suppressed	[3]
Slow Diastolic Depolarization	Rabbit SA Node	Depressed	[3][4]
Action Potential Duration	Rabbit SA Node	Lengthened	[1][4]
Sinus Node Recovery Time (SNRT)	Human (Oral vs. IV)	Prolonged with Oral	[8]
Human (IV)	Unchanged	[6]
Sinoatrial Conduction Time (SACT)	Human	Decreased from 103 ± 35 to 78 ± 37 ms	[9]
Slow Inward Current (Isi)	Rabbit SA Node Cells	Decreased	[4]
Time-Dependent K+ Current (IK)	Rabbit SA Node Cells	Decreased	[4]

Experimental Protocols

In Vitro Electrophysiological Studies in Rabbit SA Node:

• Preparation: Isolated rabbit hearts were used, from which the sinoatrial node, atrium, and other cardiac tissues were dissected.[1][3]

• Recording: Standard microelectrode techniques were employed to record intracellular action potentials from the SA node cells.[3] For ion current measurements, the suction-pipette whole-cell clamp method was applied to isolated ventricular myocytes, and a two-microelectrode voltage clamp technique was used in Purkinje fibers.[2][3]

• Drug Administration: Pirmenol was added to the superfusate at varying concentrations. The effects were observed and washout periods were included to confirm reversibility.[1]

Effects on the Atrioventricular (AV) Node

The atrioventricular node plays a crucial role in coordinating the contraction of the atria and ventricles. Pirmenol's effects on the AV node are generally less pronounced than its effects on other cardiac tissues.

Electrophysiological Effects

Multiple studies have reported that Pirmenol does not significantly lengthen the conduction time within the AV node (AH interval).[1][6][9] This lack of effect on AV conduction suggests that Pirmenol does not block calcium channels.[1] However, there are some conflicting reports, with one study noting a shortening of the atrioventricular nodal block cycle length.[5]

Regarding the refractory period of the AV node, one study in normal subjects and patients with Wolff-Parkinson-White syndrome found that Pirmenol decreased the AV nodal effective refractory period from 308 ± 51 ms to 272 ± 23 ms.[9] In contrast, another study in patients with ventricular tachycardia reported no change in the AV nodal effective refractory period or the Wenckebach cycle length.[6] The His-Purkinje conduction time (HV interval) is consistently prolonged by Pirmenol.[5][6][7][8][9]

Caption: Workflow for a human electrophysiology study of Pirmenol.

Quantitative Data Summary: AV Node

Parameter	Species/Model	Effect	Reference
AV Nodal Conduction Time (AH Interval)	Human	Unchanged	[6][9]
AV Nodal Effective Refractory Period (AVNERP)	Human	Decreased from 308 ± 51 to 272 ± 23 ms	[9]
Human	Unchanged	[6]
AV Nodal Functional Refractory Period	Human	Unchanged	[9]
Wenckebach Cycle Length	Human	Unchanged	[6][9]
Human	Shortened	[5]
His-Purkinje Conduction Time (HV Interval)	Human	Increased	[5][6][7][8][9]

Experimental Protocols

Clinical Electrophysiology Studies in Humans:

• Patient Population: Studies were conducted in normal subjects and patients with documented arrhythmias such as ventricular tachycardia or Wolff-Parkinson-White syndrome.[5][8][9]

• Procedure: Standard intracardiac electrophysiologic testing was performed. This involved the placement of electrode catheters in various locations within the heart to record electrical activity and to perform programmed electrical stimulation.

• Drug Administration: Pirmenol was administered intravenously, typically as a bolus followed by a continuous infusion, or orally.[5][8][9]

• Measurements: Electrophysiological parameters including sinus cycle length, SA node recovery time, AV nodal conduction time (AH interval), His-Purkinje conduction time (HV interval), and refractory periods of the atria, AV node, and ventricles were measured before and after drug administration.[6][9]

Conclusion

Pirmenol exerts distinct effects on the sinoatrial and atrioventricular nodes. Its primary action on the SA node is a suppression of automaticity through the inhibition of the slow inward and delayed rectifier potassium currents, leading to a decrease in the rate of diastolic depolarization and a prolongation of the action potential duration. The effects on heart rate in clinical settings can be variable. In contrast, Pirmenol has minimal effect on AV nodal conduction time, suggesting a lack of significant calcium channel blockade. Its consistent prolongation of the HV interval indicates a more pronounced effect on the His-Purkinje system. A thorough understanding of these differential effects is critical for the effective and safe use of Pirmenol in the management of cardiac arrhythmias.

References

• 1. Electrophysiological and cardiovascular effects of pirmenol, a new class 1 antiarrhythmic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pirmenol, a new antiarrhythmic drug with potassium- and sodium-channel blocking activity; a voltage-clamp study in rabbit Purkinje fibres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrophysiologic and antiarrhythmic actions of pirmenol on rabbit and guinea pig cardiac preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of pirmenol hydrochloride on the spontaneous action potentials and membrane current systems of rabbit sinoatrial node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophysiologic evaluation of pirmenol for sustained ventricular tachycardia secondary to coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The efficacy, electrophysiologic and electrocardiographic effects of intravenous pirmenol, a new class I antiarrhythmic agent, in patients with ventricular tachycardia: comparison with procainamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Electrophysiology and antiarrhythmic efficacy of intravenous pirmenol in patients with sustained ventricular tachyarrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrocardiographic and electrophysiologic effects of pirmenol in ventricular tachycardia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acute electrophysiologic effects of pirmenol in normal subjects and in patients with Wolff-Parkinson-White syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Pirmenol's Molecular Landscape Beyond Sodium Channels: An In-depth Technical Guide

For Immediate Release

This technical guide provides a comprehensive analysis of the molecular targets of the antiarrhythmic agent Pirmenol, with a specific focus on its interactions beyond the well-characterized sodium channel blockade. Designed for researchers, scientists, and drug development professionals, this document synthesizes key quantitative data, details experimental methodologies, and visualizes the involved signaling pathways to offer a deeper understanding of Pirmenol's complex pharmacological profile.

Executive Summary

Pirmenol, a class Ia antiarrhythmic drug, is primarily known for its inhibition of fast sodium channels. However, a growing body of evidence reveals its significant engagement with other molecular targets, contributing to its overall electrophysiological effects. This guide elucidates Pirmenol's interactions with potassium channels, calcium channels, and muscarinic acetylcholine receptors. Quantitative data on binding affinities and inhibitory concentrations are presented, alongside the experimental protocols used to derive these findings. Through detailed diagrams and structured data, this document aims to facilitate further research and development in the field of antiarrhythmic therapies.

Potassium Channel Interactions

Pirmenol exhibits significant activity as a potassium channel blocker, which contributes to its action potential prolonging effects.[1][2] This section details its interactions with various potassium channel subtypes.

Quantitative Data: Potassium Channel Inhibition

Target Current	Pirmenol Concentration	Effect	Species/Tissue	Reference
Delayed Rectifying Current (IK)	KD = 1 µmol/L	Strong depression	Rabbit Purkinje fibres	[1]
Transient Outward Current (Ito)	IC50 ≈ 18 µM	Concentration-dependent inhibition	Rabbit atrial myocytes	[3]
Acetylcholine-induced K+ Current (IK.ACh)	IC50 ≈ 1 µM	Suppression	Guinea-pig atrial myocytes	[3]
Adenosine-induced K+ Current	IC50 ≈ 8 µM	Suppression	Guinea-pig atrial myocytes	[3]
Time-dependent K+ Outward Current (IK)	Not specified	Decrease	Rabbit sinoatrial node cells	[4]

Experimental Protocols

Two-Microelectrode Voltage Clamp in Rabbit Purkinje Fibres: To characterize the effect of Pirmenol on the delayed rectifying current (IK), action potential studies were conducted using the standard microelectrode technique in isolated rabbit Purkinje fibres.[1] The delayed rectifying current was specifically studied using the two-microelectrode voltage clamp technique.[1]

Whole-Cell Patch Clamp in Atrial Myocytes: The electrophysiological effects of Pirmenol on transient outward current (Ito) and agonist-induced K+ currents were investigated using the whole-cell clamp technique on single atrial myocytes from rabbit and guinea-pig hearts.[3] For studying Ito, experiments were performed under voltage clamp conditions where the current was measured in response to a range of Pirmenol concentrations (1-1000 µM).[3] For agonist-induced currents, acetylcholine or adenosine was used to induce the specific K+ current, which was then measured in the presence of varying concentrations of Pirmenol to determine the IC50.[3]

Signaling Pathway: Inhibition of IK.ACh

Pirmenol's suppression of the acetylcholine-induced potassium current is a key mechanism. The following diagram illustrates the signaling pathway.

Caption: Pirmenol blocks the M2 muscarinic receptor, preventing acetylcholine-mediated activation of the GIRK channel.

Calcium Channel Interactions

The effect of Pirmenol on calcium channels is more nuanced, with some studies suggesting no effect while others indicate a mild inhibitory action.

Quantitative Data: Calcium Channel Inhibition

Target Current	Pirmenol Concentration	Effect	Species/Tissue	Reference
Voltage-dependent L-type Ca2+ Current	30 µM	~20% decrease	Guinea-pig atrial myocytes	[3]
Slow Inward Current (Isi)	Not specified	Decrease	Rabbit sinoatrial node cells	[4]

An earlier study in isolated rabbit heart preparations suggested that Pirmenol does not block calcium channels, based on the observation that it had no negative inotropic action and did not alter the relationship between contractile force and extracellular calcium concentration.[5]

Experimental Protocols

Whole-Cell Patch Clamp in Atrial Myocytes: The effect on the L-type Ca2+ current was assessed using the whole-cell patch clamp technique in single guinea-pig atrial myocytes.[3] The current was measured in the presence of a 30 µM concentration of Pirmenol.[3]

Microelectrode Technique in Sinoatrial Node Cells: The decrease in the slow inward current (Isi) was observed in studies on rabbit sinoatrial node cells, likely using standard microelectrode and voltage clamp techniques to measure membrane currents.[4]

Muscarinic Receptor Interactions

Pirmenol demonstrates a notable interaction with muscarinic acetylcholine receptors, which is linked to its effects on certain potassium currents.

Quantitative Data: Muscarinic Receptor Inhibition

Target	Pirmenol Concentration	Effect	Reference
Muscarinic Acetylcholine Receptor (mAchR)	IC50 = 0.1 µM	Inhibition of IK.ACh	[6]

This finding indicates that Pirmenol's inhibition of the acetylcholine-activated potassium current is mediated through a blockade of muscarinic receptors.[6]

Experimental Workflow: Investigating Muscarinic Receptor Blockade

The following diagram outlines a typical experimental workflow to determine the effect of a compound like Pirmenol on muscarinic receptor-mediated ion channel activity.

Caption: Experimental workflow for determining the IC50 of Pirmenol on agonist-induced potassium currents.

Adrenergic Receptor Interactions

Current literature does not provide direct evidence of Pirmenol binding to or blocking adrenergic receptors. Studies have shown that Pirmenol does not alter the effects of adrenergic agonists like isoproterenol and norepinephrine, suggesting a lack of direct interaction with these receptors.[5]

Conclusion

Pirmenol's pharmacological profile extends beyond its primary role as a sodium channel blocker. Its significant interactions with multiple potassium channel subtypes, its modest effects on calcium channels, and its potent blockade of muscarinic acetylcholine receptors collectively contribute to its antiarrhythmic properties. The quantitative data and experimental methodologies detailed in this guide provide a solid foundation for further investigation into the nuanced mechanisms of Pirmenol and for the development of future antiarrhythmic agents with improved target specificity and safety profiles. The conflicting reports on its calcium channel activity highlight an area that warrants further clarification through targeted studies.

References

• 1. Pirmenol, a new antiarrhythmic drug with potassium- and sodium-channel blocking activity; a voltage-clamp study in rabbit Purkinje fibres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrophysiologic and antiarrhythmic actions of pirmenol on rabbit and guinea pig cardiac preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of pirmenol on action potentials and membrane currents in single atrial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of pirmenol hydrochloride on the spontaneous action potentials and membrane current systems of rabbit sinoatrial node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophysiological and cardiovascular effects of pirmenol, a new class 1 antiarrhythmic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Pirmenol's Interaction with Muscarinic Acetylcholine Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the interaction between the class Ia antiarrhythmic agent, pirmenol, and muscarinic acetylcholine receptors. Pirmenol is known to exhibit significant antimuscarinic and vagolytic properties, which contribute to its overall clinical profile and side effects. This document summarizes the quantitative data on its antagonist potency, details the experimental methodologies used for its characterization, and visualizes the relevant signaling pathways.

Quantitative Analysis of Muscarinic Receptor Antagonism

Pirmenol's interaction with muscarinic receptors has been primarily characterized through functional assays determining its antagonist potency (pA2 values) in various tissue preparations. The pA2 value represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater antagonist potency.

The available data indicates that pirmenol is a potent muscarinic antagonist with some degree of selectivity for M2 over M3 receptors, although it is generally considered non-selective. Its potency is comparable to or slightly less than that of disopyramide, another class Ia antiarrhythmic with notable anticholinergic effects. The following table summarizes the reported pA2 values for pirmenol at muscarinic receptors in different tissues.

Tissue Preparation	Agonist Used	Probable Receptor Subtype(s)	Pirmenol pA2 Value	Reference
Guinea Pig Atria	Carbachol	M2	7.70
Guinea Pig Ileum	Carbachol	M3	7.27
Guinea Pig Tracheal Smooth Muscle	Carbachol	M3	7.30

Experimental Protocols

The characterization of pirmenol's antimuscarinic properties relies on classical pharmacological techniques, primarily isolated tissue bath experiments and Schild plot analysis.

Isolated Tissue Bath Experiments

This method assesses the functional consequence of receptor activation or blockade by measuring the contractile or relaxant response of isolated tissues.

• Tissue Preparation: Tissues rich in specific muscarinic receptor subtypes are harvested from laboratory animals (e.g., guinea pigs). For M2 receptor studies, the right atria are commonly used, while for M3 receptors, the ileum or tracheal smooth muscle is employed. The tissues are dissected and mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Measurement of Response: The tissue is connected to an isometric force transducer to record changes in muscle tension. The baseline tension is adjusted, and the tissue is allowed to equilibrate.

• Cumulative Concentration-Response Curve: A muscarinic agonist, such as carbachol, is added to the organ bath in a cumulative manner, and the resulting contractile response is recorded at each concentration until a maximal response is achieved.

• Antagonist Incubation: The tissue is washed to remove the agonist. Pirmenol is then added to the bath at a fixed concentration and allowed to incubate for a predetermined period (e.g., 30 minutes) to ensure equilibrium is reached.

• Shift in Concentration-Response: The cumulative concentration-response curve for the agonist is repeated in the presence of pirmenol. The antagonist will cause a rightward shift in the curve, indicating that a higher concentration of the agonist is required to produce the same level of response.

Schild Plot Analysis

To quantify the antagonist potency, a Schild plot analysis is performed.

• Multiple Antagonist Concentrations: The experimental protocol described above is repeated with several different concentrations of pirmenol.

• Dose Ratio Calculation: For each concentration of the antagonist, the dose ratio is calculated. The dose ratio is the ratio of the agonist concentration required to produce a 50% maximal response (EC50) in the presence of the antagonist to the agonist EC50 in the absence of the antagonist.

• Schild Plot Construction: The logarithm of (dose ratio - 1) is plotted against the negative logarithm of the molar concentration of the antagonist.

• pA2 Determination: For a competitive antagonist, the data should yield a linear plot with a slope not significantly different from 1.0. The pA2 value is determined by the intercept of the regression line with the x-axis.

Workflow for determining pirmenol's pA2 value.

Signaling Pathways

Pirmenol acts as a competitive antagonist at muscarinic receptors, blocking the downstream signaling cascades typically initiated by acetylcholine or other muscarinic agonists. The primary pathways affected are those coupled to Gi/o (for M2 receptors) and Gq/11 (for M3 receptors).

M2 Muscarinic Receptor Signaling Pathway (Cardiac)

In the heart, M2 receptors are coupled to Gi proteins. Their activation slows the heart rate and reduces the force of contraction. Pirmenol blocks these effects.

An In-depth Technical Guide to the Genotoxicity and Mutagenicity of Pirmenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the genotoxicity and mutagenicity profile of Pirmenol, a novel antiarrhythmic agent. The following sections detail the key studies performed to assess its potential to induce genetic damage, including the methodologies employed and the quantitative outcomes. This information is critical for a thorough risk assessment in the context of drug development and regulatory evaluation.

Executive Summary

A battery of in vitro and in vivo studies was conducted to evaluate the genotoxic and mutagenic potential of Pirmenol. These assessments are fundamental to ensuring the safety of new pharmaceutical compounds. The studies included the bacterial reverse mutation assay (Ames test), an in vitro mammalian cell chromosome aberration assay, and an in vivo mouse micronucleus assay. The results indicate that Pirmenol is not mutagenic in bacterial systems. However, it did induce structural chromosome aberrations in mammalian cells in vitro, though only at high concentrations significantly exceeding therapeutic plasma levels. Importantly, this in vitro clastogenic effect was not observed in the in vivo mouse micronucleus study, suggesting a low risk of genotoxicity in a whole-animal system.

Data Presentation

The quantitative data from the genotoxicity and mutagenicity studies of Pirmenol are summarized in the tables below for clear comparison and analysis.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Results for Pirmenol

Test Organism	Strain	Pirmenol Concentration (µ g/plate )	Metabolic Activation (S9)	Result
Escherichia coli	WP2s	Up to 10,000	Absent (-) & Present (+)	Non-mutagenic[1]
Salmonella typhimurium	TA98	Up to 5,000	Absent (-) & Present (+)	Non-mutagenic[1]
Salmonella typhimurium	TA100	Up to 5,000	Absent (-) & Present (+)	Non-mutagenic[1]
Salmonella typhimurium	TA1535	Up to 5,000	Absent (-) & Present (+)	Non-mutagenic[1]
Salmonella typhimurium	TA1537	Up to 5,000	Absent (-) & Present (+)	Non-mutagenic[1]
Salmonella typhimurium	TA1538	Up to 5,000	Absent (-) & Present (+)	Non-mutagenic[1]

Table 2: In Vitro Mammalian Cell Chromosome Aberration Assay Results for Pirmenol

Cell Line	Pirmenol Concentration (µg/mL)	Metabolic Activation (S9)	Peak Percentage of Cells with Aberrations	Minimum Clastogenic Concentration (µg/mL)
Chinese Hamster Lung (V79)	500 - 2500	Absent (-)	6%[1]	1500[1]
Chinese Hamster Lung (V79)	500 - 3000	Present (+)	34%[1]	1500[1]

Note: The observed clastogenicity was primarily confined to chromosome gaps and breaks. The percentage of cells with aberrations in the S9- experiment was within the historical control range (0-6%) for the laboratory that conducted the study.[1]

Table 3: In Vivo Mouse Micronucleus Assay Results for Pirmenol

Animal Model	Pirmenol Dose (mg/kg, single oral)	Sampling Time Points (hours post-dosing)	Result
Male CD-1 Mice	5	24, 48, 72	No statistically significant increase in micronucleated polychromatic erythrocytes[1]
Male CD-1 Mice	55	24, 48, 72	No statistically significant increase in micronucleated polychromatic erythrocytes[1]
Male CD-1 Mice	115 (80% of LD50)	24, 48, 72	No statistically significant increase in micronucleated polychromatic erythrocytes[1]

Experimental Protocols

Detailed methodologies for the key genotoxicity and mutagenicity studies of Pirmenol are provided below.

Bacterial Reverse Mutation Assay (Ames Test)

• Test Systems: Escherichia coli strain WP2s and Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and TA1538 were utilized.[1] These strains are designed to detect different types of point mutations.

• Metabolic Activation: The assays were conducted both in the absence (S9-) and presence (S9+) of a rat liver homogenate (S9 fraction) to simulate mammalian metabolism.[1]

• Treatment Procedure: Pirmenol was tested at concentrations up to 10,000 µ g/plate for E. coli and up to 5,000 µ g/plate for S. typhimurium.[1] The test compound, bacterial culture, and S9 mix (if applicable) were combined in molten top agar and poured onto minimal glucose agar plates.

• Data Analysis: After incubation, the number of revertant colonies (colonies that have regained the ability to synthesize an essential amino acid) was counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Chromosome Aberration Assay

• Test System: Chinese Hamster Lung (V79) cell cultures were used for this assay.[1]

• Metabolic Activation: The study was performed with and without the addition of a rat liver S9 fraction for metabolic activation.[1]

• Treatment Procedure: V79 cells were exposed to Pirmenol at concentrations ranging from 500 to 2500 µg/mL in the absence of S9 and 500 to 3000 µg/mL in the presence of S9.[1]

• Data Analysis: After treatment, cells were harvested, and metaphase chromosomes were prepared and analyzed for structural aberrations such as gaps, breaks, and exchanges. The percentage of cells with one or more aberrations was calculated.

In Vivo Mouse Micronucleus Assay

• Test System: Male CD-1 mice were used for the in vivo assessment.[1]

• Treatment Procedure: Pirmenol was administered as a single oral dose at levels of 5, 55, and 115 mg/kg. The highest dose represented 80% of the LD50.[1]

• Data Analysis: Bone marrow was collected at 24, 48, and 72 hours after dosing.[1] Polychromatic erythrocytes were scored for the presence of micronuclei, which are small, extranuclear bodies formed from chromosome fragments or whole chromosomes that lag during cell division. A statistically significant increase in the frequency of micronucleated polychromatic erythrocytes in treated animals compared to controls indicates in vivo clastogenic or aneugenic activity.

Visualizations

The following diagrams illustrate the experimental workflows for the genotoxicity and mutagenicity studies of Pirmenol.

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Caption: Workflow for the In Vitro Chromosome Aberration Assay.

Caption: Workflow for the In Vivo Mouse Micronucleus Assay.

Conclusion

The comprehensive genotoxicity assessment of Pirmenol reveals no mutagenic activity in bacterial systems. While an in vitro clastogenic effect was observed in mammalian cells, this occurred at concentrations substantially higher than human therapeutic plasma levels of 1-3 µg/mL.[1] Furthermore, the lack of a genotoxic effect in the in vivo mouse micronucleus study at high doses suggests that this in vitro finding may not be indicative of a significant genotoxic risk in humans.[1] These findings, coupled with the absence of carcinogenicity in mouse or rat bioassays, support a favorable safety profile for Pirmenol concerning its genotoxic potential.[1]

References

• 1. Genotoxicity assessment of pirmenol, a new antiarrhythmic drug - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Pirmenol Hydrochloride: Application Notes and Protocols for In Vitro Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of pirmenol hydrochloride in in vitro electrophysiological studies. This document includes detailed protocols for assessing the effects of pirmenol on cardiac ion channels and action potentials, a summary of its quantitative effects, and diagrams illustrating its mechanism of action and experimental workflows.

Pirmenol is a Class I antiarrhythmic agent, primarily exerting its effects by blocking sodium and potassium channels in cardiac myocytes.[1] Its electrophysiological profile suggests it has the potential to treat various cardiac arrhythmias.[2] Understanding its interaction with specific ion channels at the cellular level is crucial for elucidating its therapeutic and potential proarrhythmic effects.

Quantitative Data Summary

The following table summarizes the key quantitative effects of pirmenol hydrochloride on various electrophysiological parameters as reported in the literature.

Parameter	Tissue/Cell Type	Species	Effect	Concentration/IC50	Reference(s)
Ion Channels
Transient Outward K+ Current (Ito)	Atrial Myocytes	Rabbit	Inhibition	IC50: ~18 µM	[3]
Acetylcholine-induced K+ Current	Atrial Myocytes	Guinea-Pig	Inhibition	IC50: ~1 µM	[3]
Adenosine-induced K+ Current	Atrial Myocytes	Guinea-Pig	Inhibition	IC50: ~8 µM	[3]
L-type Ca2+ Current (ICa,L)	Atrial Myocytes	Rabbit	~20% decrease	30 µM	[3]
Slow Inward Current (Isi)	Sinoatrial Node Cells	Rabbit	Decrease	>1 µM	[4]
Time-dependent K+ Outward Current (IK)	Sinoatrial Node Cells	Rabbit	Decrease	>1 µM	[4]
Delayed Rectifying K+ Current (Ix)	Purkinje Fibers	Rabbit	Depression	KD: 1 µmol/l	[1]
Action Potential Parameters
Action Potential Duration (APD)	Atrial Myocytes	Rabbit	Prolongation	2-30 µM	[3]
APD at 90% Repolarization (APD90)	Atrial Muscle & Purkinje Fibers	Rabbit	Prolongation	≥ 1 µM	[2]
Maximum Upstroke Velocity (Vmax)	Atrial Muscle & Purkinje Fibers	Rabbit	Depression	≥ 1 µM	[2]
Vmax	Ventricular Myocardium	Guinea-Pig	Dose-dependent decrease	10-30 µM	[5]
APD	Ventricular Myocardium	Guinea-Pig	Prolongation at low conc., shortening at high conc.	3-10 µM (prolongation), >0.1 mM (shortening)	[5]
Action Potential Amplitude	Purkinje Fibers	Canine	Decrease	≥ 1 X 10-5 M	[6]
Other Electrophysiological Parameters
Sinus Node Automaticity	Sinus Node	Rabbit	Suppression	≥ 5 µM	[2]
Heart Rate	Sinoatrial Node Cells	Rabbit	Decrease	1 µM	[4]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology in Isolated Cardiac Myocytes

This protocol describes the methodology for recording ionic currents and action potentials from single cardiac myocytes to assess the effects of pirmenol hydrochloride.

a. Cell Isolation:

• Isolate single ventricular or atrial myocytes from rabbit or guinea pig hearts using established enzymatic digestion protocols.

• Briefly, this involves cannulating the aorta, retrogradely perfusing the heart with a calcium-free buffer, followed by enzymatic digestion (e.g., with collagenase and protease).

• Gently triturate the digested ventricular or atrial tissue to release single myocytes.

• Store the isolated cells in a high-potassium storage solution at 4°C until use.

b. Solutions:

• External (Bath) Solution (Tyrode's Solution):

  • NaCl: 135 mM

  • KCl: 5.4 mM

  • CaCl2: 1.8 mM

  • MgCl2: 1.0 mM

  • HEPES: 10 mM

  • Glucose: 10 mM

  • pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution for K+ Currents:

  • KCl: 140 mM

  • MgCl2: 1.0 mM

  • EGTA: 10 mM

  • HEPES: 5 mM

  • ATP-Mg: 5 mM

  • pH adjusted to 7.2 with KOH.

• Internal (Pipette) Solution for Na+ and Ca2+ Currents:

  • CsCl: 120 mM

  • TEA-Cl: 20 mM

  • EGTA: 10 mM

  • HEPES: 10 mM

  • ATP-Mg: 5 mM

  • pH adjusted to 7.2 with CsOH.

• Pirmenol Hydrochloride Stock Solution:

  • Prepare a 10 mM stock solution of pirmenol hydrochloride in deionized water or an appropriate solvent.

  • Further dilute to the desired final concentrations in the external solution on the day of the experiment.

c. Recording Procedure:

• Plate the isolated myocytes in a recording chamber on the stage of an inverted microscope.

• Perfuse the chamber with the external solution at a constant rate (e.g., 1-2 mL/min).

• Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with the internal solution.

• Approach a selected myocyte with the patch pipette and form a giga-ohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Allow the cell to stabilize for 5-10 minutes before recording.

• For Voltage-Clamp Recordings:

  • Hold the cell at a holding potential of -80 mV.

  • Apply appropriate voltage protocols to elicit the specific ionic currents of interest (e.g., a depolarizing step to +50 mV to activate Ito).

• For Current-Clamp Recordings:

  • Switch to current-clamp mode and elicit action potentials by injecting a brief suprathreshold current pulse.

• Record baseline currents or action potentials.

• Perfuse the chamber with the external solution containing the desired concentration of pirmenol hydrochloride.

• Record the effects of the compound after a steady-state effect is reached (typically 3-5 minutes).

• Perform a washout by perfusing with the drug-free external solution to check for reversibility.

d. Data Analysis:

• Analyze the recorded currents and action potentials using appropriate software (e.g., pCLAMP, PatchMaster).

• Measure parameters such as peak current amplitude, current decay kinetics, action potential duration at 50% and 90% repolarization (APD50 and APD90), and maximum upstroke velocity (Vmax).

• Construct concentration-response curves to determine the IC50 of pirmenol on specific currents.

Microelectrode Recordings in Isolated Cardiac Tissues

This protocol is suitable for studying the effects of pirmenol on the collective electrical activity of multicellular preparations like Purkinje fibers or papillary muscles.

a. Tissue Preparation:

• Dissect cardiac Purkinje fibers or papillary muscles from canine, rabbit, or guinea pig hearts.

• Mount the tissue in a temperature-controlled organ bath continuously superfused with oxygenated Tyrode's solution.

• Allow the preparation to equilibrate for at least 60 minutes.

b. Recording Procedure:

• Impale a cell within the tissue preparation with a sharp glass microelectrode filled with 3 M KCl.

• Record transmembrane action potentials using a high-input impedance amplifier.

• Pace the tissue at a constant cycle length (e.g., 1 Hz) using an external stimulator.

• Record baseline action potentials.

• Introduce pirmenol hydrochloride into the superfusate at the desired concentrations.

• Record the steady-state effects of the drug.

• Perform a washout to observe the reversibility of the effects.

c. Data Analysis:

• Measure action potential parameters including resting membrane potential, action potential amplitude, Vmax, and APD at various levels of repolarization.

• Evaluate changes in these parameters as a function of pirmenol concentration.

Visualizations

Caption: Experimental workflow for in vitro electrophysiological assessment of pirmenol.

Caption: Mechanism of action of pirmenol hydrochloride on cardiac ion channels.

References

• 1. Pirmenol, a new antiarrhythmic drug with potassium- and sodium-channel blocking activity; a voltage-clamp study in rabbit Purkinje fibres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrophysiologic and antiarrhythmic actions of pirmenol on rabbit and guinea pig cardiac preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of pirmenol on action potentials and membrane currents in single atrial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of pirmenol hydrochloride on the spontaneous action potentials and membrane current systems of rabbit sinoatrial node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Use-dependent effects of pirmenol on Vmax and conduction in guinea-pig ventricular myocardium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of pirmenol HCl on electrophysiologic properties of cardiac Purkinje fibers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Pirmenol in Isolated Rabbit Heart Preparations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pirmenol in isolated rabbit heart preparations, a valuable ex vivo model for studying cardiac electrophysiology and pharmacology. The following sections detail the electrophysiological effects of Pirmenol, protocols for its application in Langendorff-perfused rabbit hearts, and its mechanism of action.

Electrophysiological Effects of Pirmenol on Isolated Rabbit Heart Tissues

Pirmenol, a Class I antiarrhythmic agent, exhibits significant electrophysiological effects on various tissues of the isolated rabbit heart. Its primary actions include the blockade of sodium and potassium channels, leading to modifications in action potential characteristics.

Summary of Quantitative Data

The following tables summarize the dose-dependent effects of Pirmenol on key electrophysiological parameters in different cardiac tissues of the rabbit heart.

Table 1: Effects of Pirmenol on Sinoatrial (SA) Node Spontaneous Activity

Pirmenol Concentration (µM)	Effect on Heart Rate	Effect on Rate of Diastolic Depolarization	Effect on Action Potential Duration at Half-Amplitude	Effect on Maximum Rate of Rise (Vmax)	Effect on Action Potential Amplitude
1	Decreased[1]	Decreased[1]	Increased[1]	No significant change[1]	No significant change[1]
>10	Further Decrease[1]	Further Decrease[1]	Further Increase[1]	Significantly Decreased[1]	Significantly Decreased[1]
5 and higher	Suppressed sinus node automaticity[2]	Depressed slow diastolic depolarization[2]	-	-	-

Table 2: Effects of Pirmenol on Atrial and Ventricular Muscle Action Potentials

Pirmenol Concentration (µM)	Effect on Maximum Upstroke Velocity (Vmax)	Effect on Action Potential Duration at 90% Repolarization (APD90)	Effect on Resting Membrane Potential
1 and higher	Depressed[2]	Prolonged[2]	No effect[2]
5	Depressed early part of the plateau and lengthened final repolarization in ventricular myocytes[2]	Lengthened[2]	No effect[2]

Table 3: Effects of Pirmenol on Purkinje Fiber Action Potentials

Pirmenol Concentration (µM)	Effect on Maximum Upstroke Velocity (Vmax)	Effect on Action Potential Duration (APD)	Effect on Resting Membrane Potential
0.5 - 5	-	Marked prolongation[3]	-
1 and higher	Depressed[2]	Prolonged at 90% repolarization[2]	No effect[2]
≥10	Depressed in a use-dependent manner[3]	Diminished[3]	-

Experimental Protocols

Protocol 1: Langendorff-Perfused Isolated Rabbit Heart Preparation

This protocol describes the isolation and perfusion of a rabbit heart using the Langendorff apparatus, a foundational technique for studying the effects of pharmacological agents like Pirmenol on the whole heart.

Materials:

• Male New Zealand White rabbits (2-3 kg)

• Heparin solution (1000 IU/mL)

• Pentobarbital sodium solution (50 mg/mL)

• Ice-cold Tyrode's solution (see composition below)

• Langendorff apparatus

• Peristaltic pump

• Temperature-controlled water bath

• Dissection tools

• Surgical thread

• Cannula

Tyrode's Solution Composition (in mM):

• NaCl: 137

• KCl: 2.7

• CaCl2: 1.8

• MgCl2: 1.0

• NaHCO3: 12.0

• NaH2PO4: 0.4

• Glucose: 5.5

• The solution should be gassed with 95% O2 / 5% CO2 to maintain a pH of 7.4 and warmed to 37°C.

Procedure:

• Animal Preparation: Anesthetize the rabbit with an intravenous injection of pentobarbital sodium. Administer heparin to prevent blood clotting.

• Heart Excision: Perform a thoracotomy to expose the heart. Rapidly excise the heart and immediately place it in ice-cold Tyrode's solution to arrest metabolism.

• Cannulation: Identify the aorta and carefully insert a cannula. Secure the cannula in place with a surgical thread.

• Langendorff Perfusion: Mount the cannulated heart on the Langendorff apparatus. Initiate retrograde perfusion through the aorta with warm, oxygenated Tyrode's solution at a constant flow rate or pressure. The perfusion pressure should be sufficient to close the aortic valve and force the perfusate into the coronary arteries.

• Stabilization: Allow the heart to stabilize for a period of 20-30 minutes, during which it should resume a regular beat.

Protocol 2: Electrophysiological Recording of Pirmenol's Effects

This protocol outlines the procedure for recording action potentials from various cardiac tissues of the Langendorff-perfused rabbit heart and assessing the effects of Pirmenol.

Materials:

• Langendorff-perfused rabbit heart (from Protocol 1)

• Pirmenol hydrochloride stock solution

• Microelectrode puller

• Glass microelectrodes (filled with 3 M KCl)

• Micro-manipulators

• Amplifier and data acquisition system

• Stimulator

Procedure:

• Preparation of Pirmenol Solutions: Prepare a series of Pirmenol solutions of known concentrations by diluting the stock solution with Tyrode's solution.

• Baseline Recording: Position the microelectrode on the surface of the desired cardiac tissue (e.g., atrium, ventricle, or expose Purkinje fibers) using a micro-manipulator. Impale a cell to record baseline action potentials. For non-pacemaker tissues, electrical stimulation may be required to elicit action potentials.

• Application of Pirmenol: Switch the perfusion solution to one containing the lowest concentration of Pirmenol. Allow the preparation to equilibrate for 15-20 minutes.

• Data Recording: Record the action potentials at steady-state.

• Dose-Response: Repeat steps 3 and 4 with increasing concentrations of Pirmenol to establish a dose-response relationship.

• Washout: After the highest concentration, perfuse the heart with drug-free Tyrode's solution to observe the reversibility of the effects.

• Data Analysis: Analyze the recorded action potentials for various parameters, including resting membrane potential, action potential amplitude, maximum upstroke velocity (Vmax), and action potential duration at different levels of repolarization (e.g., APD50, APD90).

Visualizations

Experimental Workflow

Caption: Experimental workflow for studying Pirmenol in an isolated rabbit heart.

Proposed Signaling Pathway of Pirmenol

Caption: Signaling pathway of Pirmenol's action on cardiac myocytes.

References

• 1. Effects of pirmenol hydrochloride on the spontaneous action potentials and membrane current systems of rabbit sinoatrial node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrophysiologic and antiarrhythmic actions of pirmenol on rabbit and guinea pig cardiac preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pirmenol, a new antiarrhythmic drug with potassium- and sodium-channel blocking activity; a voltage-clamp study in rabbit Purkinje fibres [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pirmenol Hydrochloride Solution in Research

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the preparation and use of pirmenol hydrochloride solutions in a research setting. The information is intended to guide researchers in accurately preparing solutions for various experimental applications, ensuring reproducibility and reliability of results.

Introduction to Pirmenol Hydrochloride

Pirmenol hydrochloride is a Class Ia antiarrhythmic agent.[1][2] Its primary mechanism of action involves the blockade of muscarinic acetylcholine receptor-operated K+ current (IK.ACh), with an IC50 of 0.1 μM.[3][4] This activity makes it a valuable tool for cardiovascular research, particularly in studies related to atrial fibrillation and other arrhythmias.[3][4] Pirmenol has also been shown to block other channels, including voltage-gated calcium channels and potassium channels.[5] It has been demonstrated to be effective against arrhythmias in conscious dogs with coronary artery ligation.[3]

Physicochemical and Solubility Data

Proper handling and storage of pirmenol hydrochloride are crucial for maintaining its stability and activity.

Property	Value	Source
Molecular Formula	C₂₂H₃₁ClN₂O	[4]
Molecular Weight	374.95 g/mol	[4][6]
Appearance	White to very dark grey powder	[2]
Storage (Solid)	Dry, dark at 0-4°C for short term (days to weeks) or -20°C for long term (months to years).[6]	[6]
Storage (Stock Solution)	-80°C for 6 months; -20°C for 1 month (stored under nitrogen).[3][4]	[3][4]

Solubility Data:

Solvent	Solubility	Notes	Source
Water	100 mg/mL (266.70 mM)	Requires sonication to dissolve.	[4]
DMSO	66.67 mg/mL (177.81 mM)	Requires sonication to dissolve.	[4]
Ethanol	~10 mg/mL	-
Dimethylformamide (DMF)	~2 mg/mL	-
1:5 Ethanol:PBS (pH 7.2)	~0.16 mg/mL	First dissolve in ethanol, then dilute with aqueous buffer. Aqueous solutions are not recommended for storage for more than one day.

Quantitative Data for Experimental Design

The following tables summarize key quantitative data for pirmenol hydrochloride from various studies, which can be used to guide experimental design.

In Vitro Efficacy:

Parameter	Value	Cell Type/Model	Source
IC₅₀ (IK.ACh inhibition)	0.1 μM	Guinea pig atrial cells	[3][4]
Effective Concentration	1 μM	Prolongs action potential duration at 90% repolarization in atrial muscles and Purkinje fibers.	[3]
Effective Concentration	5 μM	Depresses the early part of the plateau and lengthens the final repolarization of action potentials in ventricular myocytes.	[3]

In Vivo Data & Toxicity:

Parameter	Value	Species	Route of Administration	Source
Effective Dose	2.5 and 5 mg/kg	Dogs	Oral (p.o.)	[3]
LD₅₀	359.9 mg/kg	Rats	Oral (p.o.)	[3]
LD₅₀	23.6 mg/kg	Rats	Intravenous (i.v.)	[3]
LD₅₀	215.5 mg/kg	Mice	Oral (p.o.)	[3]
LD₅₀	20.8 mg/kg	Mice	Intravenous (i.v.)	[3]

Experimental Protocols

4.1. Preparation of Stock Solutions

4.1.1. High Concentration Stock in DMSO (for in vitro use)

This protocol is suitable for preparing a high-concentration stock solution for subsequent dilution in cell culture media or aqueous buffers.

Materials:

• Pirmenol hydrochloride powder

• Anhydrous DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the desired amount of pirmenol hydrochloride powder in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to achieve the desired concentration (e.g., 66.67 mg/mL).

• Vortex the solution thoroughly.

• If precipitation occurs, use sonication to aid dissolution.[3]

• Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to 1 month or -80°C for up to 6 months under nitrogen.[3][4]

4.2. Preparation of Working Solutions for In Vitro Assays

4.2.1. Dilution in Aqueous Buffer (e.g., PBS)

This protocol is for preparing working solutions for cell-based assays.

Materials:

• Pirmenol hydrochloride stock solution in DMSO

• Sterile Phosphate-Buffered Saline (PBS) or other desired aqueous buffer

• Sterile dilution tubes

Procedure:

• Thaw a frozen aliquot of the pirmenol hydrochloride DMSO stock solution.

• Perform serial dilutions of the stock solution with the aqueous buffer to achieve the final desired working concentration.

• Ensure the final concentration of DMSO in the working solution is low (typically <0.1%) to avoid solvent-induced cellular toxicity.

• Use the freshly prepared working solution immediately. Do not store aqueous solutions for more than one day.

4.3. Preparation of Formulations for In Vivo Studies

The following are established protocols for preparing pirmenol hydrochloride for oral (p.o.) or intravenous (i.v.) administration in animal models.

4.3.1. Formulation 1: DMSO/PEG300/Tween-80/Saline

This formulation is suitable for achieving a clear solution for administration.

Materials:

• Pirmenol hydrochloride

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure (for a 1 mL working solution):

• Prepare a 20.8 mg/mL stock solution of pirmenol hydrochloride in DMSO.

• In a sterile tube, add 100 μL of the DMSO stock solution.

• Add 400 μL of PEG300 and mix thoroughly.

• Add 50 μL of Tween-80 and mix until the solution is clear.

• Add 450 μL of saline to bring the final volume to 1 mL.

• The final concentration will be ≥ 2.08 mg/mL (5.55 mM).[3]

4.3.2. Formulation 2: DMSO/SBE-β-CD in Saline

This formulation utilizes a cyclodextrin to enhance solubility.

Materials:

• Pirmenol hydrochloride

• DMSO

• SBE-β-CD (Sulfobutylether-β-cyclodextrin)

• Saline (0.9% NaCl)

Procedure (for a 1 mL working solution):

• Prepare a 20% SBE-β-CD solution in saline.

• Prepare a 20.8 mg/mL stock solution of pirmenol hydrochloride in DMSO.

• In a sterile tube, add 100 μL of the DMSO stock solution.

• Add 900 μL of the 20% SBE-β-CD in saline and mix thoroughly.

• The final concentration will be ≥ 2.08 mg/mL (5.55 mM).[3]

4.3.3. Formulation 3: DMSO/Corn Oil

This formulation is suitable for oral administration.

Materials:

• Pirmenol hydrochloride

• DMSO

• Corn Oil

Procedure (for a 1 mL working solution):

• Prepare a 20.8 mg/mL stock solution of pirmenol hydrochloride in DMSO.

• In a sterile tube, add 100 μL of the DMSO stock solution.

• Add 900 μL of corn oil and mix thoroughly.

• The final concentration will be ≥ 2.08 mg/mL (5.55 mM).[3]

Visualizations

Signaling Pathway of Pirmenol Hydrochloride

Caption: Pirmenol hydrochloride's primary mechanism of action.

Experimental Workflow for In Vitro Electrophysiology

Caption: Workflow for in vitro electrophysiological studies.

Logical Flow for In Vivo Study Preparation

Caption: Logical steps for preparing for an in vivo study.

References

• 1. Clinical pharmacology and pharmacokinetics of pirmenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pirmenol ≥98% (HPLC) | 68252-19-7 [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. immunomart.org [immunomart.org]
• 5. Pirmenol Hydrochloride Hydrate - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. medkoo.com [medkoo.com]

Application Notes and Protocols for Intravenous vs. Oral Pirmenol Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the comparative pharmacology and methodology for intravenous (IV) and oral administration of Pirmenol in animal models, primarily focusing on canine studies. The protocols outlined below are intended to serve as a guide for preclinical research into the antiarrhythmic properties of this compound.

Introduction to Pirmenol

Pirmenol is a pyridinemethanol derivative classified as a Class I antiarrhythmic agent.[1] Its primary mechanism of action involves the blockade of fast sodium channels, and it also exhibits potassium channel blocking activity.[2][3] These actions lead to a depression of the fast and slow response automaticity in cardiac tissues.[1] Preclinical studies have demonstrated its high efficacy in treating both atrial and ventricular arrhythmias of various origins when administered via both intravenous and oral routes.[1]

Comparative Pharmacokinetics and Efficacy

Table 1: Pharmacokinetic and Efficacy Parameters of Pirmenol in Animal Models

Parameter	Intravenous Administration	Oral Administration	Animal Model
Efficacy	Highly effective in suppressing, preventing, or terminating cardiac arrhythmias.[1][2]	Highly effective in suppressing, preventing, or terminating cardiac arrhythmias.[1][2]	Dog
Effective Dose	2.5 - 5 mg/kg for arrhythmia conversion.[4]	5 mg/kg effective against arrhythmias.[4]	Conscious Coronary Artery-Ligated Dog
Elimination Half-life (t½)	3 - 4 hours.[5]	Data not available from a single comparative study.	Dog, Monkey
Effective Plasma Concentration	0.8 ± 0.1 µg/mL for 80% conversion to normal rhythm (at 2.5 mg/kg dose).[4]	Data not available from a single comparative study.	Conscious Coronary Artery-Ligated Dog
Toxic Plasma Concentration	First signs of gross toxicity at 6.2 ± 0.4 µg/mL (at 21.7 ± 2.4 mg/kg dose).[4]	Data not available from a single comparative study.	Conscious Coronary Artery-Ligated Dog
Bioavailability	100% (by definition)	Complete absorption without significant first-pass metabolism reported in animals.[5]	Animal (species not specified)

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for evaluating Pirmenol in a canine model of arrhythmia.

Protocol 1: Induction of Ventricular Arrhythmias via Coronary Artery Ligation in Dogs

This protocol describes a common method to induce a myocardial infarction and subsequent ventricular arrhythmias, creating a reliable model for testing antiarrhythmic agents.

Materials:

• Beagle dogs (male or female, healthy)

• Anesthesia (e.g., sodium pentobarbital)

• Surgical instruments for thoracotomy

• Suture material

• Ventilator

• ECG monitoring equipment

• Lidocaine (for prevention of ventricular fibrillation during surgery)[6]

Procedure:

• Anesthetize the dog and initiate positive pressure ventilation.

• Perform a left thoracotomy at the fifth intercostal space to expose the heart.

• Open the pericardium to visualize the left anterior descending (LAD) coronary artery.

• Pass a suture around the LAD artery, approximately one-third of the distance from its origin to the apex.

• To create a two-stage ligation, first partially occlude the artery for a set period (e.g., 30 minutes), followed by complete ligation. This method helps to reduce acute mortality.

• Administer a bolus of lidocaine (e.g., 2 mg/kg IV) followed by a constant rate infusion (e.g., 0.05 mg/kg/min) to prevent fatal ventricular fibrillation during the acute phase of ligation.[6]

• Confirm myocardial infarction by observing ST-segment elevation on the ECG and color change of the myocardium.[6]

• Close the pericardium and the thoracic wall in layers.

• Allow the animal to recover from anesthesia. Post-operative analgesia should be provided.

• Ventricular arrhythmias typically develop within 24-48 hours post-ligation and can be monitored using continuous ECG.

Protocol 2: Intravenous Administration of Pirmenol

Materials:

• Pirmenol hydrochloride solution for injection

• Sterile saline for dilution

• Infusion pump

• Catheter (for placement in a peripheral vein, e.g., cephalic or saphenous)

• Syringes and needles

Procedure:

• Restrain the conscious dog.

• Aseptically place an intravenous catheter into a suitable peripheral vein.

• Prepare the Pirmenol infusion by diluting the required dose in sterile saline.

• For a bolus injection, administer the calculated dose (e.g., 2.5 mg/kg) over a short period (e.g., 5 minutes).[7]

• For continuous infusion, use an infusion pump to deliver the drug at a constant rate (e.g., 1-2 mg/kg/hr).[4]

• Monitor the dog's ECG continuously to assess the antiarrhythmic effect.

• Collect blood samples at predetermined time points to determine plasma concentrations of Pirmenol.

Protocol 3: Oral Administration of Pirmenol

Materials:

• Pirmenol in capsule or tablet form, or a solution for oral gavage

• Oral gavage tube (if applicable)

• Syringe (if applicable)

Procedure:

• For administration in capsule or tablet form, place the dose at the back of the dog's mouth and gently hold the muzzle closed, stroking the throat to encourage swallowing.

• For oral gavage, measure the precise dose of Pirmenol solution.

• Gently restrain the dog.

• Carefully insert the gavage tube into the esophagus to the level of the stomach. Ensure the tube has not entered the trachea.

• Administer the Pirmenol solution through the tube.

• Remove the gavage tube.

• Monitor the dog's ECG and collect blood samples as described for the intravenous protocol.

Mechanism of Action and Experimental Workflow

Pirmenol's antiarrhythmic effect is primarily due to its ability to block voltage-gated sodium channels in cardiomyocytes. This action reduces the rate of depolarization of the cardiac action potential. It also blocks potassium channels, which contributes to its Class Ia antiarrhythmic properties.

Caption: Mechanism of action of Pirmenol on cardiomyocyte ion channels.

The following diagram illustrates the general workflow for a comparative study of intravenous and oral Pirmenol administration in the canine arrhythmia model.

Caption: Experimental workflow for comparing IV and oral Pirmenol.

References

• 1. Pirmenol: preclinical pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pirmenol, a new antiarrhythmic drug with potassium- and sodium-channel blocking activity; a voltage-clamp study in rabbit Purkinje fibres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pirmenol hydrochloride (CI-845): antiarrhythmic profile in coronary artery ligated conscious dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical and clinical pharmacokinetics of pirmenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Echocardiographic assessment of coronary artery flow in normal canines and model dogs with myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and pharmacodynamics of pirmenol enantiomers in coronary artery ligated dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Pirmenol's Application in Preclinical Ventricular Tachycardia Models: Application Notes and Protocols

Introduction

Pirmenol is a Class Ia antiarrhythmic agent with a significant role in the study of ventricular tachycardia (VT). Its primary mechanism of action involves the blockade of fast sodium channels and potassium channels, leading to a prolongation of the action potential duration (APD) and the effective refractory period (ERP) in myocardial tissue. These electrophysiological alterations contribute to its antiarrhythmic effects by suppressing the re-entrant circuits that often underlie ventricular tachyarrhythmias. This document provides detailed application notes and protocols for utilizing pirmenol in preclinical models of ventricular tachycardia, aimed at researchers, scientists, and drug development professionals.

Electrophysiological Effects of Pirmenol

Pirmenol's primary electrophysiological effects are a result of its "use-dependent" blockade of sodium channels and its blockade of one or more potassium currents. This dual action leads to a concentration-dependent decrease in the maximum upstroke velocity of the action potential (Vmax) and a prolongation of the APD and ERP. The prolongation of the ERP is a key factor in its antiarrhythmic efficacy, as it reduces the likelihood of premature stimuli initiating re-entrant arrhythmias.

Quantitative Data from Preclinical Studies

The following tables summarize the quantitative effects of pirmenol on various electrophysiological parameters in preclinical models of ventricular tachycardia.

Table 1: Electrophysiological Effects of Pirmenol in Canine Models

Parameter	Model	Pirmenol Dose/Concentration	Change from Baseline	Reference
Effective Refractory Period (ERP)	Ischemia-induced VT	0.5 - 1.0 mg/kg IV	Increased
Action Potential Duration (APD)	Normal Ventricular Myocytes	1-10 µM	Increased
Conduction Time	Infarcted Myocardium	0.5 mg/kg IV	Increased
Ventricular Fibrillation Threshold (VFT)	Normal Canine Ventricle	0.5 - 1.0 mg/kg IV	Increased
Heart Rate	Conscious Dogs	2.5 mg/kg IV	Decreased
Arterial Pressure	Conscious Dogs	2.5 mg/kg IV	Decreased

Signaling Pathway and Mechanism of Action

The antiarrhythmic action of pirmenol is primarily mediated by its direct interaction with ion channels in the cardiac myocyte cell membrane. The following diagram illustrates the simplified signaling pathway of pirmenol's action.

Technical Notes & Optimization

Technical Support Center: Optimizing Pirmenol in Action Potential Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing pirmenol concentration in action potential studies.

Frequently Asked Questions (FAQs)

Q1: What is the typical effective concentration range for pirmenol in in vitro cardiac action potential studies?

A1: The effective concentration of pirmenol can vary depending on the specific cardiac preparation and the intended effect. However, most studies utilize a concentration range of 1 to 100 µM. It is crucial to perform a concentration-response curve to determine the optimal concentration for your specific experimental conditions.

Q2: What is the primary mechanism of action of pirmenol on the cardiac action potential?

A2: Pirmenol is a Class Ia antiarrhythmic drug. Its primary mechanism involves the blockade of both sodium (Na+) and potassium (K+) channels. The blockade of the fast inward sodium current (INa) slows the maximum upstroke velocity (Vmax) of the action potential. The blockade of the delayed rectifier potassium currents (IKr and IKs) prolongs the action potential duration (APD).

Q3: How does pirmenol affect different phases of the cardiac action potential?

A3: Pirmenol's effects are multifaceted:

• Phase 0: The rate of depolarization (Vmax) is decreased due to the blockade of fast sodium channels.

• Phase 3: Repolarization is prolonged, leading to an increase in action potential duration at 50% and 90% repolarization (APD50 and APD90). This is primarily due to the blockade of delayed rectifier potassium currents.

• Effective Refractory Period (ERP): Pirmenol prolongs the ERP.

Q4: Can pirmenol's effects vary between different cardiac tissues?

A4: Yes, the effects of pirmenol can exhibit regional differences within the heart. For instance, its potency in prolonging the effective refractory period has been shown to be greater in the His-Purkinje system compared to the ventricular muscle. Therefore, it is important to consider the specific tissue being studied when interpreting results.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or no drug effect	1. Pirmenol Degradation: Improper storage of stock solutions. 2. Incorrect Concentration: Errors in dilution calculations. 3. Low Drug Potency: Issue with the pirmenol batch. 4. Cell/Tissue Health: Poor viability of the experimental preparation.	1. Prepare fresh stock solutions and store them appropriately (protected from light, at the recommended temperature). 2. Double-check all calculations for dilutions. Prepare a fresh dilution series. 3. Validate the potency of the pirmenol batch using a known positive control or a different assay. 4. Assess cell/tissue viability before and after the experiment using methods like trypan blue exclusion or monitoring resting membrane potential.
Drug Precipitation in Solution	1. Low Solubility: Pirmenol may have limited solubility in certain physiological buffers, especially at higher concentrations. 2. Incorrect Solvent: The initial solvent for the stock solution may not be appropriate.	1. Prepare the stock solution in a suitable solvent like DMSO or ethanol before diluting it in the final physiological saline. Ensure the final solvent concentration does not affect the cells. 2. Gently warm the physiological solution while adding the pirmenol stock solution dropwise and with continuous stirring. 3. Visually inspect the solution for any signs of precipitation before use.
Significant Changes in Resting Membrane Potential	1. High Pirmenol Concentration: Excessive concentrations can lead to non-specific effects and cellular toxicity. 2. Poor Cell Health: The cells may have been compromised before drug application.	1. Perform a concentration-response curve to identify the lowest effective concentration. 2. Monitor the resting membrane potential closely during the baseline recording period to ensure stability before adding pirmenol. 3. Washout: Attempt to wash out the drug to see if the resting membrane potential recovers.
Difficulty in Obtaining a Stable Seal in Patch-Clamp Experiments	1. Pipette Tip Issues: Irregularly shaped or dirty pipette tips. 2. Mechanical Instability: Vibrations in the setup. 3. Poor Cell Condition: Unhealthy cells with compromised membranes.	1. Use high-quality, freshly pulled glass pipettes. Fire-polish the tips to ensure a smooth surface. 2. Ensure the patch-clamp setup is on an anti-vibration table and that there are no external sources of vibration. **3. Only use cells that appear healthy with smooth, clear membranes.

Quantitative Data Summary

The following table summarizes the concentration-dependent effects of pirmenol on key action potential parameters from various studies.

Parameter	Pirmenol Concentration (µM)	Effect	Tissue/Cell Type	Reference
Vmax (Maximum Upstroke Velocity)	1 - 30	Concentration-dependent decrease	Canine Purkinje fibers
APD50 (Action Potential Duration at 50% Repolarization)	3	~10% increase	Guinea pig papillary muscle
APD90 (Action Potential Duration at 90% Repolarization)	3	~8% increase	Guinea pig papillary muscle
ERP (Effective Refractory Period)	3	~13% increase	Guinea pig papillary muscle
IKr (Rapid Delayed Rectifier K+ Current)	10	Significant block	Voltage-clamped mammalian cells
INa (Fast Na+ Current)	1 - 100	Concentration-dependent block	Isolated cardiomyocytes

Experimental Protocols

Preparation of Pirmenol Stock Solution

• Weighing: Accurately weigh the required amount of pirmenol powder using a calibrated analytical balance.

• Dissolving: Dissolve the pirmenol powder in a suitable solvent, such as dimethyl sulfoxide (DMSO) or ethanol, to create a high-concentration stock solution (e.g., 10-100 mM).

• Storage: Aliquot the stock solution into smaller volumes and store at -20°C, protected from light, to minimize freeze-thaw cycles.

• Final Dilution: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to the final desired concentrations using the appropriate physiological saline solution. Ensure the final concentration of the solvent (e.g., DMSO) is low (typically <0.1%) to avoid solvent-induced effects on the cells.

Action Potential Recording using Microelectrodes

• Tissue Preparation: Dissect the cardiac tissue of interest (e.g., papillary muscle, Purkinje fibers) in a dissecting dish containing oxygenated Tyrode's solution.

• Mounting: Mount the tissue in a perfusion chamber on the stage of an inverted microscope.

• Perfusion: Continuously perfuse the tissue with oxygenated Tyrode's solution at a constant temperature (e.g., 37°C).

• Microelectrode Impalement: Use a sharp glass microelectrode filled with 3 M KCl to impale a cardiac cell. A successful impalement is indicated by a sharp drop to a stable negative resting membrane potential.

• Pacing: Pace the tissue at a constant frequency using external stimulating electrodes.

• Baseline Recording: Record stable baseline action potentials for a sufficient period (e.g., 15-20 minutes) to ensure equilibrium.

• Pirmenol Application: Switch the perfusion to a solution containing the desired concentration of pirmenol.

• Data Acquisition: Record the changes in action potential parameters (Vmax, APD50, APD90, etc.) until a steady-state effect is observed.

• Washout: Perfuse the tissue with the control Tyrode's solution to wash out the drug and observe for reversal of effects.

Visualizations

Caption: Pirmenol's dual blockade of Na+ and K+ channels and its effects.

Caption: Workflow for action potential recording with pirmenol.

Caption: Troubleshooting logic for inconsistent pirmenol effects.

Identifying and mitigating Pirmenol off-target effects in assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pirmenol. The information provided is designed to help identify and mitigate potential off-target effects of Pirmenol in various experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Pirmenol?

Pirmenol is a Class Ia antiarrhythmic agent.[1] Its primary mechanism of action is the blockade of fast inward sodium channels (Na+) and potassium channels (K+) in cardiac muscle tissue.[2] This action prolongs the duration of the action potential and the effective refractory period, leading to its antiarrhythmic effects.[3]

Q2: Are there any known off-target effects of Pirmenol?

While comprehensive off-target screening data for Pirmenol is limited in publicly available literature, some non-cardiac effects have been observed. At very high concentrations (1500-3000 µg/ml), which are significantly greater than therapeutic plasma levels (1-3 µg/ml), Pirmenol has been shown to cause structural chromosome aberrations in vitro, although it is not mutagenic.[4] As a Class Ia antiarrhythmic, it shares properties with other drugs in its class that are known to have off-target effects, such as interactions with other receptors and enzymes.[2]

Q3: Can Pirmenol interfere with common cell-based assays?

Yes, like many small molecule inhibitors, Pirmenol has the potential to interfere with various cell-based assays, leading to misleading results. This can be due to its physicochemical properties or unintended interactions with assay components. Potential areas of interference include cell viability assays, reporter gene assays, and kinase assays.

Q4: How can I determine if Pirmenol is causing an off-target effect in my assay?

Identifying off-target effects requires a systematic approach with appropriate controls. Key strategies include:

• Dose-response analysis: Observe if the effect is dose-dependent and occurs at concentrations relevant to your experimental question.

• Orthogonal assays: Use an alternative assay that measures the same biological endpoint but with a different detection method to see if the results are consistent.

• Counter-screening: Test Pirmenol in an assay that lacks the specific target of interest but is otherwise identical to your primary assay.

• Cell-free vs. cell-based assays: Compare the effects of Pirmenol in a cell-free biochemical assay with your cell-based assay to distinguish between direct effects on the target and broader cellular effects.

Troubleshooting Guides

Cell Viability Assays (e.g., MTT, MTS, AlamarBlue)

Potential Issue: False-positive or false-negative results in metabolic-based viability assays. Cationic amphiphilic drugs can interfere with mitochondrial function, which is the basis for many colorimetric viability assays.[5] Some compounds can also directly react with the assay reagents, leading to inaccurate readings.[6][7]

Symptom	Possible Cause	Troubleshooting Steps
Unexpected cytotoxicity at low concentrations	Interference with mitochondrial respiration, a known off-target effect of some cardiovascular drugs.[5]	1. Use a non-metabolic viability assay: Switch to a method that measures cell membrane integrity (e.g., Trypan Blue exclusion, LDH release) or ATP content. 2. Run a cell-free control: Incubate Pirmenol with the assay reagents in the absence of cells to check for direct chemical interference. 3. Microscopic examination: Visually inspect the cells for signs of cytotoxicity to correlate with the assay results.
Increased signal suggesting enhanced viability	Direct reduction of the assay substrate by Pirmenol.	1. Perform a cell-free assay: Add Pirmenol to the assay medium without cells to see if it directly reduces the substrate. 2. Use an orthogonal assay: Confirm the viability result with an alternative method like a crystal violet staining assay, which measures cell number more directly.

Luciferase Reporter Gene Assays

Potential Issue: Inhibition or stabilization of the luciferase enzyme, leading to a misinterpretation of gene expression changes.[8][9][10][11]

Symptom	Possible Cause	Troubleshooting Steps
Decreased luciferase signal	Direct inhibition of the luciferase enzyme by Pirmenol.[8]	1. Run a cell-free luciferase assay: Add Pirmenol to a solution of purified luciferase and its substrate to test for direct enzyme inhibition. 2. Use a different reporter gene: If possible, use a different reporter system (e.g., beta-galactosidase, fluorescent proteins) to confirm the effect on your promoter of interest.
Increased luciferase signal	Stabilization of the luciferase protein by Pirmenol, leading to its accumulation.[10]	1. Perform a time-course experiment: Measure luciferase activity at multiple time points after treatment. A slower decay of the signal in the presence of Pirmenol suggests stabilization. 2. Use a constitutively active promoter control: Transfect cells with a plasmid where luciferase expression is driven by a strong, constitutive promoter (e.g., CMV). An increase in signal from this construct in the presence of Pirmenol indicates an effect on the reporter protein itself, not on your promoter of interest.

Kinase Assays

Potential Issue: Promiscuous inhibition of kinases or interference with the assay detection method.[12][13][14]

Symptom	Possible Cause	Troubleshooting Steps
Inhibition of multiple unrelated kinases	Pirmenol may be acting as a promiscuous inhibitor, possibly through aggregation.[12][13]	1. Include detergents in the assay buffer: A small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) can disrupt compound aggregates. 2. Vary enzyme concentration: True inhibitors should show an IC50 that is independent of the enzyme concentration, whereas promiscuous inhibitors often lose potency at higher enzyme concentrations. 3. Use an orthogonal kinase assay format: If using a fluorescence-based assay, try a radiometric or luminescence-based assay to rule out signal interference.
Signal quenching or enhancement in fluorescence-based assays	Pirmenol may have intrinsic fluorescent properties or may quench the fluorescent signal.	1. Measure the fluorescence of Pirmenol alone: Scan the emission and excitation spectra of Pirmenol to check for overlapping signals with your assay's fluorophore. 2. Run a no-enzyme control: This will help determine if Pirmenol is interacting with the substrate or the detection reagents.

Experimental Protocols

Protocol 1: Cell-Free Luciferase Inhibition Assay

Objective: To determine if Pirmenol directly inhibits firefly luciferase activity.

Materials:

• Purified recombinant firefly luciferase

• Luciferase assay buffer (e.g., Promega Luciferase Assay System)

• Pirmenol stock solution

• Opaque 96-well plates

• Luminometer

Method:

• Prepare a serial dilution of Pirmenol in the luciferase assay buffer. Include a vehicle-only control.

• Add a constant amount of purified firefly luciferase to each well of the 96-well plate.

• Add the Pirmenol dilutions or vehicle to the wells containing the luciferase.

• Incubate for 15-30 minutes at room temperature.

• Initiate the reaction by adding the luciferase substrate to all wells according to the manufacturer's instructions.

• Immediately measure the luminescence using a plate reader.

• Calculate the percent inhibition of luciferase activity for each concentration of Pirmenol compared to the vehicle control.

Protocol 2: Orthogonal Cell Viability Assessment using Crystal Violet Staining

Objective: To confirm cytotoxicity results obtained from metabolic assays.

Materials:

• Cells plated in a 96-well plate and treated with Pirmenol

• Phosphate-buffered saline (PBS)

• Crystal violet staining solution (0.5% crystal violet in 20% methanol)

• 10% acetic acid

• Microplate reader

Method:

• After treating the cells with Pirmenol for the desired time, carefully remove the culture medium.

• Gently wash the cells with PBS.

• Fix the cells by adding the crystal violet staining solution to each well and incubating for 20 minutes at room temperature.

• Carefully remove the staining solution and wash the plate with water until the excess stain is removed.

• Allow the plate to air dry completely.

• Solubilize the stain by adding 10% acetic acid to each well.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• The absorbance is proportional to the number of adherent cells.

Visualizations

Caption: Pirmenol's primary mechanism of action.

Caption: Workflow for troubleshooting unexpected assay results.

References

• 1. Clinical pharmacology and pharmacokinetics of pirmenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adverse effects of class I antiarrhythmic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. derangedphysiology.com [derangedphysiology.com]
• 4. Genotoxicity assessment of pirmenol, a new antiarrhythmic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. goldbio.com [goldbio.com]
• 9. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Inhibitor bias in luciferase-based luminescence assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Promiscuous_Inhibitors_1 [macro.lsu.edu]
• 13. A common mechanism underlying promiscuous inhibitors from virtual and high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]

Pirmenol and Cardiac Safety: A Technical Resource for Researchers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information on the electrophysiological effects of pirmenol, focusing on its impact on the QT interval and associated proarrhythmic risk.

Frequently Asked Questions (FAQs)

Q1: What is pirmenol and what is its primary mechanism of action?

Pirmenol is a Class Ia antiarrhythmic agent. Its primary mechanism of action involves the blockade of cardiac ion channels. Specifically, it inhibits the rapid component of the delayed rectifier potassium current (IKr), encoded by the hERG gene, and also blocks sodium channels. This dual-channel blockade leads to a prolongation of the cardiac action potential duration (APD), which is reflected as a prolongation of the QT interval on an electrocardiogram (ECG).

Q2: How does pirmenol's effect on the QT interval relate to proarrhythmic risk?

The prolongation of the QT interval is a known risk factor for proarrhythmia, particularly a life-threatening polymorphic ventricular tachycardia called Torsades de Pointes (TdP). By delaying ventricular repolarization, pirmenol can create an electrophysiological environment conducive to the development of early afterdepolarizations (EADs), which are considered a cellular trigger for TdP. The risk of proarrhythmia with pirmenol is concentration-dependent.

Q3: What are the typical dose-dependent effects of pirmenol on the QTc interval?

Clinical studies have demonstrated a clear dose-dependent prolongation of the QTc interval with pirmenol administration. As the dose or plasma concentration of pirmenol increases, a corresponding increase in the QTc interval is observed. For specific quantitative data from clinical trials, please refer to the data tables below.

Q4: What is the reported incidence of proarrhythmic events with pirmenol?

Proarrhythmic events, including TdP, have been reported with pirmenol use, although they are considered relatively rare. In a study of patients with sustained ventricular tachyarrhythmias, a proarrhythmic effect was observed in one out of 15 patients (6%).[1] Another multicenter study noted what may have been a proarrhythmic response in 2% of patients. It is crucial to monitor patients for signs of proarrhythmia, especially those with underlying structural heart disease or electrolyte imbalances.

Q5: Are there specific experimental models that are particularly sensitive for detecting pirmenol's effects?

Yes, in vitro models using isolated perfused hearts, such as the Langendorff-perfused rabbit heart, are valuable for assessing pirmenol's effects on cardiac electrophysiology, including action potential duration and the QT interval.[2][3] Additionally, patch-clamp electrophysiology on cells expressing the hERG channel is a standard method for quantifying the direct inhibitory effect of pirmenol on the IKr current. In vivo studies in animal models like dogs and rabbits are also used to evaluate the integrated cardiovascular effects of the drug.

Data Presentation

Table 1: Pirmenol's Effect on QTc Interval in Clinical Studies

Dose/Plasma Concentration	Mean Change in QTc (ms)	Study Population	Reference
2.29 ± 0.75 µg/mL (intravenous)	Increased by 13 ± 12%	Patients with sustained ventricular tachyarrhythmias	[1]
Not specified (oral)	Significant prolongation	Patients with ventricular tachycardia

Note: Data on specific millisecond changes in QTc across a range of oral doses is limited in the provided search results. The table reflects the qualitative and percentage-based findings available.

Table 2: Proarrhythmic Risk Associated with Pirmenol

Study	Incidence of Proarrhythmic Events	Patient Population	Notes	Reference
Electrophysiologic study	6% (1 of 15 patients)	Patients with sustained ventricular tachyarrhythmias	Proarrhythmic event observed during electropharmacologic testing.	[1]
Multicenter dose-response study	2%	Patients with ventricular premature contractions	Described as a "possible" proarrhythmic response.

Experimental Protocols

Protocol 1: Assessment of Pirmenol's Effect on Action Potential Duration in Isolated Rabbit Hearts

Objective: To determine the effect of pirmenol on ventricular action potential duration (APD) using the Langendorff-perfused isolated rabbit heart model.

Materials:

• Male New Zealand White rabbits (2.5-3.0 kg)

• Krebs-Henseleit solution

• Langendorff perfusion system

• Monophasic action potential (MAP) recording catheter

• Data acquisition system

• Pirmenol hydrochloride

Methodology:

• Anesthetize the rabbit and perform a thoracotomy to expose the heart.

• Rapidly excise the heart and cannulate the aorta on the Langendorff apparatus.

• Initiate retrograde perfusion with Krebs-Henseleit solution (95% O2 / 5% CO2, 37°C).

• Place a MAP catheter on the epicardial surface of the left ventricle to record action potentials.

• Allow the heart to stabilize for a 30-minute baseline period, recording baseline APD at 90% repolarization (APD90).

• Introduce pirmenol into the perfusate at increasing concentrations (e.g., 1, 3, 10, 30 µM).

• Record MAPs for 20 minutes at each concentration, allowing for steady-state effects.

• Wash out the drug with drug-free Krebs-Henseleit solution for 30 minutes, recording recovery of APD.

• Analyze the data to determine the concentration-dependent effect of pirmenol on APD90.

Protocol 2: Evaluation of hERG Channel Blockade using Patch-Clamp Electrophysiology

Objective: To quantify the inhibitory effect of pirmenol on the hERG potassium channel current (IKr).

Materials:

• Human Embryonic Kidney (HEK293) cells stably expressing the hERG channel

• Patch-clamp rig with amplifier and data acquisition software

• Borosilicate glass capillaries for pipette fabrication

• Extracellular and intracellular recording solutions

• Pirmenol hydrochloride

Methodology:

• Culture HEK293-hERG cells to an appropriate confluency for recording.

• Prepare patch pipettes with a resistance of 2-5 MΩ when filled with intracellular solution.

• Establish a whole-cell patch-clamp configuration on a single cell.

• Apply a voltage-clamp protocol to elicit hERG tail currents. A typical protocol involves a depolarizing step to +20 mV for 2 seconds followed by a repolarizing step to -50 mV to record the tail current.

• Record baseline hERG currents in the absence of the drug.

• Perfuse the cell with the extracellular solution containing increasing concentrations of pirmenol (e.g., 0.1, 1, 10, 100 µM).

• Record hERG currents at each concentration until a steady-state block is achieved.

• Measure the peak tail current amplitude at each concentration and normalize it to the baseline current.

• Fit the concentration-response data to the Hill equation to determine the IC50 value for pirmenol's block of the hERG channel.

Troubleshooting Guides

Issue 1: High variability in QT interval measurements in in vivo studies.

• Possible Cause: Inconsistent heart rate. The QT interval is highly dependent on heart rate.

• Troubleshooting Steps:

  • Heart Rate Correction: Always use a heart rate correction formula (e.g., Bazett's, Fridericia's) to calculate the QTc. Be consistent with the formula used throughout the study.

  • Stable Anesthesia: Ensure a stable plane of anesthesia to minimize fluctuations in autonomic tone and heart rate.

  • Acclimatization: Allow for an adequate acclimatization period for the animal before baseline recordings to ensure a stable resting heart rate.

  • Controlled Pacing: In some preparations, consider atrial pacing to maintain a constant heart rate.

Issue 2: Difficulty in determining the end of the T-wave for QT measurement, especially in small animal models like rabbits.

• Possible Cause: Low amplitude T-wave or fusion with the subsequent P-wave at high heart rates.

• Troubleshooting Steps:

  • Lead Selection: Analyze the ECG lead with the clearest T-wave morphology.

  • Signal Averaging: Use signal averaging of multiple consecutive beats to improve the signal-to-noise ratio and better define the T-wave offset.

  • Extrapolation Method: In cases of T-P fusion, the "extrapolation method" can be used to estimate the end of the T-wave.[4]

  • Experienced Reviewer: All automated QT measurements should be manually reviewed and adjudicated by an experienced researcher.

Issue 3: Inconsistent IC50 values for hERG blockade in patch-clamp experiments.

• Possible Cause: Drug binding kinetics and voltage protocol dependence. The measured IC50 for hERG blockers can be influenced by the specific voltage protocol used, as drug binding can be state-dependent (open, inactivated, or closed state).

• Troubleshooting Steps:

  • Standardized Protocol: Use a consistent and well-validated voltage-clamp protocol across all experiments.

  • Temperature Control: Maintain a constant temperature (e.g., 37°C), as hERG channel kinetics are temperature-sensitive.

  • Cumulative vs. Non-cumulative Dosing: Be aware of the potential for use-dependent block and consider whether a cumulative or non-cumulative drug application protocol is more appropriate.

  • Binding Kinetics Analysis: For a more in-depth understanding, consider protocols that can elucidate the binding and unbinding kinetics of pirmenol to the hERG channel.[5][6]

Visualizations

Caption: Mechanism of Pirmenol-Induced QT Prolongation and Proarrhythmic Risk.

References

• 1. Electrophysiology and antiarrhythmic efficacy of intravenous pirmenol in patients with sustained ventricular tachyarrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrophysiological and cardiovascular effects of pirmenol, a new class 1 antiarrhythmic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assessment of QT-prolonging drugs in the isolated normal and failing rabbit hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to measure electrocardiographic QT interval in the anaesthetized rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hERG inhibitors with similar potency but different binding kinetics do not pose the same proarrhythmic risk: implications for drug safety assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Pirmenol versus quinidine: a comparative electrophysiological study

In the landscape of antiarrhythmic pharmacology, both pirmenol and quinidine have carved out significant roles as Class Ia agents, primarily recognized for their ability to modulate cardiac electrophysiology. A comprehensive analysis of their effects reveals distinct profiles in their interactions with the heart's electrical conduction system. This guide provides a detailed comparison of their electrophysiological properties, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Electrophysiological Effects

Pirmenol and quinidine, while both classified as Class Ia antiarrhythmic drugs, exhibit nuanced differences in their effects on cardiac action potentials and conduction.[1][2] The primary mechanism for Class Ia agents involves the blockade of the fast inward sodium current (INa), which slows the upstroke of the action potential (Phase 0) and consequently slows conduction. Additionally, they block certain potassium currents, which prolongs the action potential duration (APD) and the effective refractory period (ERP).

A double-blind, placebo-controlled study in patients with frequent ventricular ectopic depolarizations revealed that while both drugs had a minimal effect on the PR interval, their impact on ventricular repolarization differed significantly.[1] Quinidine markedly prolonged the QT and JT intervals, classic indicators of delayed ventricular repolarology, whereas pirmenol had a much less pronounced effect on these parameters.[1] Specifically, the mean change in the QT interval for quinidine was 46 ± 30 ms, compared to 8 ± 9 ms for pirmenol.[1] Similarly, the JT interval change was 41 ± 36 ms for quinidine and -2 ± 10 ms for pirmenol.[1]

In studies on anesthetized dogs, pirmenol demonstrated more marked effects on conduction times at lower doses and plasma concentrations compared to quinidine.[3] It was found to be significantly more potent in increasing His-Purkinje (HV) and auriculoventricular (QS) conduction times.[3]

Tabular Summary of Electrophysiological Data

For a clearer comparison, the following tables summarize the quantitative effects of pirmenol and quinidine on key electrocardiographic and electrophysiological parameters as reported in various studies.

Table 1: Comparative Effects of Pirmenol and Quinidine on Electrocardiographic Intervals in Patients [1]

Parameter	Pirmenol (mean change ± SD)	Quinidine (mean change ± SD)	p-value
PR Interval	5 ± 11 ms	5 ± 18 ms	NS
QRS Interval	10 ± 5 ms	5 ± 14 ms	NS
QT Interval	8 ± 9 ms	46 ± 30 ms	< 0.01
JT Interval	-2 ± 10 ms	41 ± 36 ms	< 0.01

Table 2: Effects of Pirmenol on Electrophysiological Parameters in Canine Purkinje Fibers [4]

Concentration	Effect on Maximum Upstroke Velocity (Phase 0)	Effect on Action Potential Duration (APD) at Full Repolarization	Effect on Effective Refractory Period (ERP)	Effect on Conduction Time
≥ 1 x 10-6 M	Depressed	-	-	-
≥ 1 x 10-5 M	Significantly Decreased	Prolonged	Prolonged	Prolonged

Table 3: Comparative Effects of Pirmenol (PK 10139) and Quinidine on Conduction Times in Anesthetized Dogs [3]

Parameter	Pirmenol (PK 10139)	Quinidine	Potency Ratio (Pirmenol/Quinidine)
His-Purkinje Conduction Time (HV)	Marked Increase	Increase	42.5 times more potent
Auriculoventricular Conduction Time (QS)	Marked Increase	Increase	46 times more potent
Atrionodal Conduction Time (St-H)	Increase	Increase	Different concentration-effect slopes

Experimental Methodologies

The data presented in this guide are derived from a variety of experimental models, each with its own specific protocol.

Clinical Trials in Patients: A notable study involved a double-blind, placebo-controlled, randomized trial with 18 patients who had frequent ventricular ectopic depolarizations.[1] Computerized 12-lead electrocardiography was used to measure changes in PR, QRS, QT, and JT intervals after treatment with either pirmenol or quinidine.[1]

In Vivo Animal Studies: Electrophysiologic studies in anesthetized dogs involved the intravenous administration of cumulative doses of pirmenol and quinidine.[3] Intracardiac electrodes were used to measure various conduction times, including atrionodal (St-H), His-Purkinje system (HV), and auriculoventricular (QS) conduction times, as well as auricular effective and functional refractory periods.[3]

In Vitro Tissue Studies: Standard microelectrode techniques were employed to study the effects of pirmenol on canine cardiac Purkinje fibers.[4] These experiments involved superfusing the isolated fibers with Tyrode's solution containing varying concentrations of the drug and measuring parameters such as the maximum upstroke velocity of phase 0, action potential amplitude and duration, effective refractory period, and conduction time.[4] Similar techniques have been used to characterize the effects of quinidine on canine Purkinje fibers.[5][6][7]

Visualizing the Experimental Workflow and Drug Actions

To better understand the experimental processes and the drugs' mechanisms of action, the following diagrams are provided.

Caption: Comparative Experimental Workflows.

Caption: Class Ia Antiarrhythmic Mechanism of Action.

References

• 1. Pirmenol: an antiarrhythmic drug with unique electrocardiographic features--a double-blind placebo-controlled comparison with quinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical pharmacology and pharmacokinetics of pirmenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative cardiac electrophysiologic study of PK 10139, a new antiarrhythmic agent, and quinidine in anesthetized dogs: plasma concentration-response relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of pirmenol HCl on electrophysiologic properties of cardiac Purkinje fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of quinidine on the transmembrane potentials of young and adult canine cardiac Purkinje fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Time course of the electrophysiological effects of quinidine on canine cardiac Purkinje fibers: concentration dependence and comparison with lidocaine and disopyramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pH-dependent electrophysiological effects of quinidine and lidocaine on canine cardiac purkinje fibers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Pirmenol and Procainamide in the Management of Ventricular Tachycardia

This guide provides a detailed comparison of the efficacy of Pirmenol and procainamide, two Class IA antiarrhythmic agents, in the treatment of ventricular tachycardia (VT). The information presented is intended for researchers, scientists, and drug development professionals, drawing upon available clinical data to facilitate an objective evaluation of these therapeutic alternatives.

Efficacy Data Summary

The following table summarizes the quantitative efficacy data for Pirmenol and procainamide in the treatment of ventricular tachycardia, as derived from multiple clinical studies. It is important to note that direct head-to-head comparative trials are limited, and the data is compiled from separate investigations.

Efficacy Parameter	Pirmenol	Procainamide
Suppression of Inducible VT	19-40% of patients[1][2]	24% of patients[3]
Reduction in VT/VF Episodes	Maintained arrhythmia suppression in all 6 patients with heart disease at 52 weeks of follow-up in one study[4].	Significantly decreased the total number of VT/VF episodes (514 vs 1078 episodes, p < 0.01)[5].
Reduction in ICD Interventions	Data not available	Significantly decreased ICD interventions (DC shock: 102 vs 132; anti-tachycardia pacing: 418 vs 603)[5].
Suppression of PVCs	90% or greater reduction in PVCs in 9 of 12 administrations[6]. 60% of patients had at least a 70% reduction in VPC frequency[7].	Data not available in the context of direct VT comparison.
Electrophysiological Effects	Significantly prolonged PR, QRS, QT, and corrected QT intervals, and HV interval. Increased atrial and ventricular effective refractory periods (ERP)[1][2].	Significantly greater prolongation of the right ventricular effective refractory period (ERP) in responders compared to non-responders[3].
Adverse Events	Possible worsened heart failure, elevated liver function tests, mild hypotension, and mild nausea have been reported[1][2]. Proarrhythmic effects were rare in some studies[7].	Severe side effects such as hypotension requiring discontinuation of therapy occurred in 6% of patients in one study[5].

Experimental Protocols

Pirmenol Administration and Efficacy Assessment

A representative study evaluating the efficacy of intravenous Pirmenol involved the following protocol:

• Patient Population: Patients with a history of sustained ventricular tachycardia and coronary artery disease[1].

• Drug Administration: An initial intravenous bolus of 0.7 to 1.1 mg/kg was administered, followed by a continuous infusion of 35 to 40 µg/kg/min[1]. For oral administration, a dosage of 200 to 250 mg every 8 hours was used[1]. Another study used a twice-daily dosing regimen of 100 mg, 150 mg, or 200 mg[4].

• Efficacy Evaluation: The primary endpoint was the non-inducibility of VT during programmed electrical stimulation after drug administration. Patients underwent baseline electrophysiologic studies, followed by the administration of Pirmenol and repeat stimulation to assess for the suppression of inducible VT[1].

Procainamide Administration and Efficacy Assessment

A typical experimental design to assess the efficacy of intravenous procainamide is outlined below:

• Patient Population: Patients with remote myocardial infarction and inducible sustained monomorphic VT[3]. Another study included patients with an implantable cardioverter-defibrillator (ICD) and recurrent ventricular arrhythmias[5].

• Drug Administration: An intravenous dose of 15 mg/kg was administered[3]. In a different study, the mean oral dose was 1194 ± 495 mg/day[5].

• Efficacy Evaluation: The efficacy was determined by the suppression of inducible VT during programmed stimulation after procainamide infusion[3]. In the study with ICD patients, the primary endpoint was the total number of ICD interventions after the initiation of procainamide therapy, compared to a matched duration before treatment[5].

Visualized Experimental Workflow and Comparison Logic

The following diagrams illustrate a generalized experimental workflow for assessing antiarrhythmic drug efficacy and the logical framework for comparing Pirmenol and procainamide based on the available literature.

References

• 1. Electrophysiologic evaluation of pirmenol for sustained ventricular tachycardia secondary to coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrophysiology and antiarrhythmic efficacy of intravenous pirmenol in patients with sustained ventricular tachyarrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of procainamide on ventricular tachycardia: relation to prolongation of refractoriness and slowing of conduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preliminary study of pirmenol in the treatment of ventricular arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Pirmenol, a new antiarrhythmic agent: initial study of efficacy, safety and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A multicenter dose-response study of pirmenol hydrochloride in patients with ventricular premature contractions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Pirmenol and Lidocaine in Arrhythmia Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiarrhythmic properties of pirmenol and lidocaine, focusing on their performance in preclinical and clinical arrhythmia models. The information is compiled from various studies to offer a comprehensive overview supported by experimental data.

Electrophysiological Profile: A Tale of Two Sodium Channel Blockers

Pirmenol, a Class IA antiarrhythmic agent, and lidocaine, a Class IB agent, both exert their primary effects by blocking cardiac sodium channels. However, their distinct classifications arise from differing actions on the action potential duration (APD).

Pirmenol demonstrates a characteristic prolongation of the APD, a hallmark of Class IA drugs. It also decreases the maximum rate of depolarization (Vmax).[1] In contrast, lidocaine typically shortens the APD in non-ischemic cardiac tissue and has a less pronounced effect on Vmax at normal heart rates.[2]

The following table summarizes the key electrophysiological effects of both compounds observed in various experimental settings.

Parameter	Pirmenol	Lidocaine	Species/Model
Vaughan Williams Classification	Class IA	Class IB	-
Action Potential Duration (APD)	Lengthens[1]	Shortens or no change[2]	Rabbit cardiac tissues[1]
Maximum Rate of Depolarization (Vmax)	Decreases[1]	Slight decrease or no change at therapeutic concentrations[3]	Rabbit atrium, Purkinje cells, ventricle[1]
Effective Refractory Period (ERP)	Prolongs	Shortens, but long relative to APD[3]	Canine Purkinje fibers, Ventricular muscle[3]
QTc Interval	Prolongs[4][5]	Reduces[6]	Human[4][5][6]
QRS Duration	Prolongs[4][5]	No significant change[7]	Human[4][5][7]
PR Interval	Prolongs[4]	No significant change[8]	Human[4][8]
Sinus Cycle Length	Shortens[4]	No significant change or slight increase	Human[4]

Efficacy in Arrhythmia Models: A Comparative Overview

Both pirmenol and lidocaine have demonstrated efficacy in various animal models of arrhythmia. Pirmenol has shown broad-spectrum activity against both atrial and ventricular arrhythmias induced by different methods.[9][10] Lidocaine is particularly effective in treating ventricular arrhythmias, especially those arising from ischemic conditions.[11]

The table below presents a comparison of their antiarrhythmic efficacy in a key preclinical model.

Arrhythmia Model	Species	Drug Administration	Efficacy of Pirmenol	Efficacy of Lidocaine
Coronary Artery Ligation	Rat	Pretreatment	Dose-dependent protection. 5 mg/kg completely suppressed ventricular fibrillation.[12]	Reduced ventricular fibrillation and death.[12]

Hemodynamic Effects: A Comparative Clinical Snapshot

In clinical settings, the hemodynamic profiles of pirmenol and lidocaine have been directly compared, revealing some key differences.

Hemodynamic Parameter	Pirmenol	Lidocaine
Heart Rate	Increased by ~10 beats/min[1][13]	No significant change
Mean Arterial Pressure (MAP)	Increased by ~5 mmHg[1][13]	Increased by ~6 mmHg[1][13]
Systemic Vascular Resistance	Increased[1][13]	Not significantly affected
Left Ventricular End-Diastolic Pressure (LVEDP)	Not significantly increased[1][13]	Increased by ~2.8 mmHg[1][13]
Echocardiographic Ejection Fraction	Reduced by 0.05[1][13]	Reduced by 0.03[1][13]

Experimental Protocols

Coronary Artery Ligation-Induced Arrhythmia Model in Rats

This model is a standard method for inducing arrhythmias that mimic those seen following a myocardial infarction.

Objective: To evaluate the efficacy of antiarrhythmic drugs in preventing or suppressing arrhythmias caused by myocardial ischemia and reperfusion.

Animals: Male Sprague-Dawley rats (250-300g) are typically used.

Procedure:

• Anesthesia: Rats are anesthetized, commonly with an intraperitoneal injection of pentobarbital (50 mg/kg) or a combination of ketamine and xylazine.[5]

• Ventilation: The animals are intubated and mechanically ventilated.

• Thoracotomy: A left thoracotomy is performed to expose the heart.[3]

• Ligation: The left anterior descending (LAD) coronary artery is ligated with a suture.[3] This induces myocardial ischemia.

• Drug Administration: The test compounds (pirmenol or lidocaine) or vehicle are administered, typically intravenously, prior to or after the ligation.

• ECG Monitoring: The electrocardiogram (ECG) is continuously monitored to record the incidence and duration of ventricular arrhythmias, including ventricular tachycardia and fibrillation.

• Endpoint: The primary endpoints are often the incidence of ventricular fibrillation and mortality.[12]

Visualizing the Mechanisms and Workflows

Mechanism of Action: Sodium Channel Blockade

Both pirmenol and lidocaine target the voltage-gated sodium channels in cardiomyocytes. Their different binding kinetics and state-dependent blockade contribute to their distinct electrophysiological effects.

Caption: Comparative mechanism of action of Pirmenol and Lidocaine.

Experimental Workflow for In Vivo Arrhythmia Model

The following diagram illustrates a typical workflow for evaluating antiarrhythmic drugs in an in vivo model.

Caption: Experimental workflow for in vivo arrhythmia drug testing.

References

• 1. Hemodynamic effects of pirmenol and lidocaine: a placebo-controlled, double-blind, comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 4. Efficacy of intravenous pirmenol hydrochloride for treatment of ventricular arrhythmias: a controlled comparison with lidocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubcompare.ai [pubcompare.ai]
• 6. mdpi.com [mdpi.com]
• 7. Antiarrhythmic plasma concentrations of pirmenol on canine ventricular arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | The Sodium Channel as a Target for Local Anesthetic Drugs [frontiersin.org]
• 9. Comparison of hemodynamic effects of lidocaine, prilocaine and mepivacaine solutions without vasoconstrictor in hypertensive patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of the Ligation and Reperfusion Timeframe on Maximal Ischemia-Reperfusion Injury in Diverse Rat Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Setting up for the block: the mechanism underlying lidocaine's use-dependent inhibition of sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Acute haemodynamic effects of the antiarrhythmic agent pirmenol in cardiac patients: a comparison with lidocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Left Anterior Descending Coronary Artery Ligation for Ischemia-Reperfusion Research: Model Improvement via Technical Modifications and Quality Control [jove.com]

Evaluating Pirmenol's Safety Profile Against Other Class I Antiarrhythmics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profile of pirmenol, a Class I antiarrhythmic agent, with other drugs in the same class, namely flecainide, propafenone, and quinidine. The information is compiled from a comprehensive review of preclinical and clinical studies, with a focus on experimental data to inform drug development and research.

Introduction to Class I Antiarrhythmic Drugs

Class I antiarrhythmic drugs exert their therapeutic effect by blocking the fast sodium channels (NaV1.5) in cardiomyocytes. This action reduces the maximum rate of depolarization (Vmax) of the cardiac action potential, thereby slowing conduction velocity and suppressing tachyarrhythmias. The Vaughan Williams classification further subdivides Class I agents based on their effect on the action potential duration (APD) and their kinetics of sodium channel blockade:

• Class Ia: (e.g., Quinidine, Pirmenol) Moderately block sodium channels and prolong the APD.

• Class Ib: (e.g., Lidocaine, Mexiletine) Weakly block sodium channels and shorten the APD.

• Class Ic: (e.g., Flecainide, Propafenone) Strongly block sodium channels with minimal effect on the APD.

While effective in managing arrhythmias, a primary concern with Class I antiarrhythmics is their potential for proarrhythmia—the provocation of new or worsening of existing arrhythmias. This guide focuses on comparing the safety profiles of these agents to aid in the evaluation of pirmenol's therapeutic potential.

Comparative Safety Data

The following tables summarize the reported incidence of key adverse events associated with pirmenol and other selected Class I antiarrhythmics. It is important to note that direct head-to-head comparative trials for all agents and all adverse events are limited. The data presented is a synthesis from various clinical studies.

Adverse Event	Pirmenol	Flecainide	Propafenone	Quinidine
Proarrhythmia	~2%[1]	<3% - 5%[2]	~12%[3]	~2%[4]
Cardiovascular
Congestive Heart Failure	Rare[2]	Possible[2]	Possible[5]	Possible
Hypotension	Possible[6]	-	Possible	Common (10% in one IV study)[6]
Conduction Disturbances	Minimal[7]	Possible[2]	Common[5]	Possible[6]
Non-Cardiovascular
Dizziness	-	Common	Common	Common
Blurred Vision	-	Common	Possible	-
Nausea/Vomiting	-	Common	Common	Common[8]
Unusual Taste	Common[1]	-	Common	-
Diarrhea	-	-	-	Common[8]

Table 1: Incidence of Proarrhythmia and Common Adverse Events. Data is aggregated from multiple sources and may not be from direct comparative trials. "-" indicates not commonly reported as a primary adverse event in the reviewed literature.

Proarrhythmic Risk

Proarrhythmia is the most serious adverse effect of Class I antiarrhythmic drugs. The mechanisms and types of proarrhythmia can differ between the subclasses.

• Class Ia agents (Quinidine, Pirmenol): Can cause Torsades de Pointes (TdP), a polymorphic ventricular tachycardia, due to their prolongation of the QT interval.

• Class Ic agents (Flecainide, Propafenone): Are more commonly associated with monomorphic ventricular tachycardia, particularly in patients with structural heart disease. This is due to their marked slowing of conduction.

Preclinical studies suggest that pirmenol may have a wider margin of safety compared to other Class I agents[9]. Clinical data indicates a relatively low incidence of proarrhythmic events with pirmenol, comparable to that of quinidine[1][4]. In contrast, propafenone has a notably higher reported incidence of proarrhythmic effects[3]. Flecainide's proarrhythmic risk is highly dependent on the patient population, with a lower risk in patients without structural heart disease[2].

Experimental Protocols

The following represents a generalized experimental protocol for a clinical trial evaluating the safety and efficacy of a Class I antiarrhythmic drug, based on methodologies described in the reviewed literature[6][10][11][12][13][14][15][16].

Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

Patient Population:

• Inclusion Criteria: Patients aged 18-75 with symptomatic, documented ventricular or supraventricular tachyarrhythmias.

• Exclusion Criteria: Recent myocardial infarction (within 3-6 months), significant structural heart disease (e.g., severe left ventricular dysfunction, hypertrophic cardiomyopathy), second- or third-degree atrioventricular block without a pacemaker, severe electrolyte abnormalities, and use of other antiarrhythmic drugs.

Treatment Protocol:

• Washout Period: A 1-2 week period where all previous antiarrhythmic medications are discontinued.

• Randomization: Patients are randomly assigned to receive either the investigational drug (e.g., pirmenol) or a comparator drug (e.g., flecainide, propafenone, quinidine) or a placebo.

• Dosing and Titration: The study drug is initiated at a low dose and titrated upwards over a period of 1-2 weeks to a target therapeutic dose, based on efficacy and tolerability.

• Follow-up: Patients are followed for a predefined period (e.g., 6-12 months) with regular clinic visits.

Safety Monitoring:

• Adverse Event Reporting: All adverse events are recorded at each visit, with specific questioning for cardiovascular and common non-cardiovascular symptoms.

• Electrocardiogram (ECG): 12-lead ECGs are performed at baseline and at each follow-up visit to monitor for changes in PR, QRS, and QT intervals.

• Holter Monitoring: 24-hour ambulatory ECG monitoring is performed at baseline and at specified intervals to assess arrhythmia frequency and detect proarrhythmic events.

• Laboratory Tests: Serum electrolytes, renal function, and hepatic function are monitored at baseline and periodically throughout the study.

• Echocardiogram: An echocardiogram is performed at baseline to assess cardiac structure and function.

Endpoint Adjudication: An independent, blinded clinical events committee reviews all potential proarrhythmic events and other serious adverse events to ensure consistent and unbiased adjudication.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of Class I antiarrhythmic drugs and a typical workflow for a clinical trial evaluating their safety.

Mechanism of Class I Antiarrhythmic Drug Action on Sodium Channels.

Generalized Workflow for a Comparative Antiarrhythmic Drug Safety Trial.

Conclusion

Pirmenol demonstrates a safety profile that appears favorable in certain aspects when compared to other Class I antiarrhythmic drugs. Preclinical data suggest a wider margin of safety, and clinical studies indicate a relatively low incidence of proarrhythmia, comparable to quinidine and potentially lower than propafenone[1][3][4][9]. Its minimal effect on cardiac conduction, as evidenced by a lack of significant QRS prolongation, distinguishes it from Class Ic agents like flecainide and propafenone and may contribute to its lower proarrhythmic potential in certain patient populations[7].

However, like all Class I antiarrhythmics, pirmenol carries a risk of adverse effects, with "unusual taste" being a frequently reported non-cardiovascular side effect[1]. The potential for proarrhythmia, although seemingly low, necessitates careful patient selection and monitoring, particularly in individuals with underlying structural heart disease.

For drug development professionals, pirmenol's distinct electrophysiological properties, including its relative lack of dependence on serum potassium levels, may represent a promising area for further investigation to develop safer and more effective antiarrhythmic therapies[9]. Further large-scale, head-to-head comparative clinical trials are warranted to more definitively establish the relative safety and efficacy of pirmenol in the management of cardiac arrhythmias.

References

• 1. pnas.org [pnas.org]
• 2. New Progress in Understanding the Cellular Mechanisms of Anti-arrhythmic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Pirmenol, a new antiarrhythmic agent: initial study of efficacy, safety and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacology and Toxicology of Nav1.5-Class 1 anti-arrhythmic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acute haemodynamic effects of the antiarrhythmic agent pirmenol in cardiac patients: a comparison with lidocaine [pubmed.ncbi.nlm.nih.gov]
• 7. Sodium Channel Molecular Conformations and Antiarrhythmic Drug Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Safety of flecainide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CV Pharmacology | Class I Antiarrhythmics (Sodium-Channel Blockers) [cvpharmacology.com]
• 10. Flecainide versus quinidine for treatment of chronic ventricular arrhythmias. A multicenter clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Propafenone in the Treatment of Atrial Fibrillation | Clinical Research Trial Listing [centerwatch.com]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. Pirmenol: an antiarrhythmic drug with unique electrocardiographic features--a double-blind placebo-controlled comparison with quinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Prospective comparison of flecainide versus quinidine for the treatment of paroxysmal atrial fibrillation/flutter. The Flecainide Multicenter Atrial Fibrillation Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Comparisons of oral propafenone and quinidine as an initial treatment option in patients with symptomatic paroxysmal atrial fibrillation: a double-blind, randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Class Ia Electrophysiological Properties of Pirmenol in Isolated Purkinje Fibers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrophysiological effects of Pirmenol, a Class Ia antiarrhythmic agent, with other drugs in its class. The data presented is derived from studies on isolated cardiac Purkinje fibers, a critical model for assessing the direct cellular actions of antiarrhythmic drugs.

Introduction to Class Ia Antiarrhythmics and Pirmenol

Class Ia antiarrhythmic drugs are characterized by their ability to block sodium channels, leading to a depression of the maximum upstroke velocity (Vmax) of the cardiac action potential. This action slows conduction and prolongs the action potential duration (APD) and the effective refractory period (ERP), thereby suppressing cardiac arrhythmias. Pirmenol is a potent antiarrhythmic agent that exhibits these characteristic Class Ia properties.[1][2][3] This guide will objectively compare the in-vitro electrophysiological profile of Pirmenol with established Class Ia agents such as Disopyramide, Quinidine, and Procainamide.

Comparative Electrophysiological Data

The following tables summarize the quantitative effects of Pirmenol and other Class Ia antiarrhythmic drugs on key electrophysiological parameters in isolated canine and rabbit Purkinje fibers. These parameters are crucial for understanding the potency and specific actions of each drug.

Table 1: Effect of Pirmenol on Electrophysiological Parameters in Purkinje Fibers

Concentration (M)	Species	Change in Vmax (%)	Change in APD90 (%)	Change in ERP (ms)	Reference
1 x 10-6	Canine	↓	↑	↑	[4]
1 x 10-5	Canine	↓↓	↑↑	↑↑	[4][5]
5 x 10-6	Rabbit	↓	↑	Not Reported	[6]

Data presented as directional change (↓ decrease, ↑ increase) due to variability in reporting across studies. Double arrows indicate a more pronounced effect.

Table 2: Comparative Effects of Class Ia Antiarrhythmics on Vmax in Canine Purkinje Fibers

Drug	Concentration (M)	Approximate % Decrease in Vmax	Reference
Pirmenol	1 x 10-5	Significant Depression	[4][5]
Disopyramide	2.1 x 10-5 (5 µg/ml)	Significant Depression	[7]
Quinidine	1 x 10-5	Significant Depression	[8]
Procainamide	4.3 x 10-5 (10 mg/L)	Significant Depression	[9]

Table 3: Comparative Effects of Class Ia Antiarrhythmics on Action Potential Duration (APD) in Purkinje Fibers

Drug	Concentration	Species	Effect on APD	Reference
Pirmenol	1 x 10-5 M	Canine	Prolonged	[2][4]
Disopyramide	2.1 x 10-5 M	Canine	Prolonged	[4][7]
Quinidine	8.5 x 10-6 M	Canine	Prolonged	[10]
Procainamide	4.3 x 10-5 M	Canine	Prolonged (APD100)	[9]

Table 4: Comparative Effects of Class Ia Antiarrhythmics on Effective Refractory Period (ERP) in Canine Purkinje Fibers

Drug	Concentration	Effect on ERP	Reference
Pirmenol	1 x 10-5 M	Prolonged	[4]
Disopyramide	2.1 x 10-5 M	Prolonged	[7][11]
Quinidine	Not specified	Prolonged
Procainamide	Not specified	Increased	[12]

Experimental Protocols

The following methodologies are standard for the isolation and electrophysiological recording from cardiac Purkinje fibers to assess the effects of antiarrhythmic drugs.

Isolation of Purkinje Fibers

• Animal Model: Hearts are typically excised from anesthetized dogs or rabbits.

• Dissection: Free-running Purkinje fibers (false tendons) are carefully dissected from the endocardial surface of the ventricles.

• Superfusion: The isolated fibers are placed in a tissue bath and superfused with a warmed (37°C), oxygenated (95% O2, 5% CO2) Tyrode's solution. The composition of the Tyrode's solution is typically (in mM): NaCl 137, KCl 4, CaCl2 1.8, MgCl2 1, NaH2PO4 0.9, NaHCO3 12, and glucose 5.5.

Electrophysiological Recording

• Microelectrodes: Standard glass microelectrodes filled with 3 M KCl are used to impale the Purkinje fiber cells.

• Action Potential Recording: Transmembrane action potentials are recorded using a high-input impedance amplifier.

• Stimulation: The fibers are stimulated at a constant cycle length (e.g., 1000 ms) using bipolar electrodes to elicit action potentials.

• Data Acquisition and Analysis: The recorded action potentials are digitized and analyzed to determine key parameters:

  • Maximum Upstroke Velocity (Vmax): The maximal rate of depolarization during phase 0 of the action potential, obtained by electronic differentiation of the action potential upstroke.

  • Action Potential Duration (APD): The duration of the action potential, typically measured at 50% (APD50) and 90% (APD90) of full repolarization.

  • Effective Refractory Period (ERP): The longest coupling interval at which a premature stimulus fails to elicit a propagated action potential.

Visualizing the Mechanism and Workflow

The following diagrams illustrate the mechanism of action of Class Ia antiarrhythmics and the experimental workflow for their evaluation.

Caption: Mechanism of action of Pirmenol as a Class Ia antiarrhythmic.

Caption: Experimental workflow for evaluating Pirmenol's effects.

Conclusion

The experimental data robustly confirms that Pirmenol exhibits the hallmark electrophysiological properties of a Class Ia antiarrhythmic agent in isolated Purkinje fibers. It effectively depresses the Vmax of the action potential and prolongs both the APD and ERP. Its potency in these actions is comparable to other established Class Ia drugs like Disopyramide, Quinidine, and Procainamide. These findings underscore the utility of isolated Purkinje fiber preparations in characterizing the direct cellular effects of novel antiarrhythmic compounds and provide a strong basis for further investigation into the clinical applications of Pirmenol.

References

• 1. Electrophysiologic effects of pirmenol, its metabolite 2, and enantiomers, on cardiac Purkinje fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of pirmenol HCl on electrophysiologic properties of cardiac Purkinje fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pirmenol, a new antiarrhythmic drug with potassium- and sodium-channel blocking activity; a voltage-clamp study in rabbit Purkinje fibres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Frequency- and voltage-dependent effects of disopyramide in canine Purkinje fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electrophysiologic and antiarrhythmic actions of pirmenol on rabbit and guinea pig cardiac preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Electrophysiologic effects of disopyramide studied in a hypoxic canine Purkinje fiber model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Time course of the electrophysiological effects of quinidine on canine cardiac Purkinje fibers: concentration dependence and comparison with lidocaine and disopyramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of therapeutic concentrations of procainamide on transmembrane action potentials of normal and infarct zone Purkinje fibers and ventricular muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacological response of quinidine induced early afterdepolarisations in canine cardiac Purkinje fibres: insights into underlying ionic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The electrophysiological effects of disopyramide phosphate on canine ventricular muscle and Purkinje fibers in normal and low potassium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. derangedphysiology.com [derangedphysiology.com]

Safety & Regulatory Compliance

Proper Disposal of Pirmenol: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of Pirmenol

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. Pirmenol, an antiarrhythmic agent, requires careful handling and disposal due to its potential hazards. This guide provides a comprehensive, step-by-step procedure for the safe disposal of Pirmenol, ensuring compliance with general safety standards and environmental regulations.

Hazard Profile of Pirmenol

Before handling Pirmenol, it is crucial to be aware of its hazard profile. This information is typically found in the Safety Data Sheet (SDS) provided by the supplier.

Hazard Classification	Description	Source
Acute Toxicity	Category 4 Oral: Harmful if swallowed.	Sigma-Aldrich
GHS Pictogram	GHS07: Exclamation mark	Sigma-Aldrich
Signal Word	Warning	Sigma-Aldrich
Hazard Statements	H302: Harmful if swallowed.	Sigma-Aldrich
Precautionary Statements	P264, P270, P301 + P312, P501	Sigma-Aldrich
Water Hazard Class	WGK 3: Highly hazardous for water.	Sigma-Aldrich
Reproductive Toxicity	Category 1B: May damage fertility or the unborn child.	Hayashi Pure Chemical Ind., Ltd.
Specific Target Organ Toxicity (Single Exposure)	Category 1: Causes damage to organs (visual organ, central nervous system, systemic toxicity).	Hayashi Pure Chemical Ind., Ltd.
Specific Target Organ Toxicity (Single Exposure)	Category 3: May cause drowsiness or dizziness.	Hayashi Pure Chemical Ind., Ltd.
Specific Target Organ Toxicity (Repeated Exposure)	Category 1: Causes damage to organs (central nervous system, visual organ).	Hayashi Pure Chemical Ind., Ltd.

Step-by-Step Disposal Procedure for Pirmenol

Given its classification as a substance harmful upon ingestion and highly hazardous to aquatic life, Pirmenol must be disposed of as hazardous chemical waste. Under no circumstances should Pirmenol or its solutions be disposed of down the drain.[1][2][3] The following procedure outlines the best practices for its disposal in a laboratory setting.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE when handling Pirmenol waste, including:

  • Safety goggles

  • Chemical-resistant gloves (e.g., nitrile)

  • Laboratory coat

2. Waste Segregation:

• Pirmenol waste must be segregated from non-hazardous waste at the point of generation.[4][5]

• Use a dedicated, clearly labeled hazardous waste container.[4][6]

• The container should be made of a material compatible with Pirmenol and any solvents used.

3. Waste Collection:

• Solid Pirmenol Waste:

  • Collect pure Pirmenol powder, contaminated personal protective equipment (e.g., gloves, weighing paper), and any spill cleanup materials in a designated solid hazardous waste container.

• Liquid Pirmenol Waste:

  • Collect solutions containing Pirmenol in a designated liquid hazardous waste container.

  • The container must have a secure, tight-fitting lid to prevent spills and evaporation.[2]

  • If Pirmenol is in a solvent, the solvent's hazards must also be considered for waste segregation. Do not mix incompatible waste streams.[6]

4. Labeling of Waste Containers:

• All hazardous waste containers must be clearly labeled with:

  • The words "Hazardous Waste".[2]

  • The full chemical name: "Pirmenol".

  • The approximate concentration and quantity of the waste.

  • The date the waste was first added to the container.

  • The name and contact information of the generating researcher or lab.

5. Storage of Waste:

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.

• The storage area should be secure, well-ventilated, and away from general laboratory traffic.

• Ensure secondary containment is used to capture any potential leaks from the primary container.

6. Disposal Arrangement:

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[1][7]

• Follow all institutional procedures for waste pickup requests.

• The waste will be transported and disposed of by a licensed hazardous waste management company, typically via incineration.[8][9]

7. Empty Container Disposal:

• An empty container that held Pirmenol must be triple-rinsed with a suitable solvent.[10]

• The rinsate must be collected and disposed of as liquid hazardous waste.[10]

• After triple-rinsing and allowing the container to dry, deface the original label and dispose of it according to your institution's guidelines for clean glassware or plasticware.[10]

Experimental Protocols

No specific experimental protocols for the disposal of Pirmenol were found in the search results. The disposal procedure provided above is based on general best practices for hazardous pharmaceutical and chemical waste management in a laboratory setting. Researchers must always consult their institution-specific guidelines and the substance's Safety Data Sheet.

Logical Workflow for Pirmenol Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Pirmenol waste in a laboratory setting.

Caption: Pirmenol Disposal Workflow Diagram.

References

• 1. Pharmaceutical Waste - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 2. ehs.princeton.edu [ehs.princeton.edu]
• 3. Impact of Chemical Waste | Enva [enva.com]
• 4. Laboratory Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 5. mcfenvironmental.com [mcfenvironmental.com]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
• 8. Hazardous Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 9. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 10. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Essential Safety and Logistics for Handling Pirmenol in a Research Setting

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe Handling and Disposal of Pirmenol.

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of Pirmenol in a laboratory environment. Adherence to these guidelines is critical to ensure the safety of all personnel and to maintain a compliant research setting. Pirmenol is an antiarrhythmic agent, and while it has therapeutic applications, it must be handled with care in a research context due to its potential pharmacological effects and limited occupational safety data.[1][2][3][4][5]

Hazard Identification and Safety Data

Pirmenol is classified as harmful if swallowed (Acute Toxicity Category 4, Oral).[6] Due to the limited availability of comprehensive toxicological data and the absence of established Occupational Exposure Limits (OELs) from major regulatory bodies like OSHA, NIOSH, or ACGIH, a precautionary approach is warranted.[7] An initial threshold screening level (ITSL) for Pirmenol has been identified as 3 μg/m³, which suggests it should be handled as a potent compound.[2] Therefore, a control banding approach is recommended to minimize exposure.

Table 1: Physical and Chemical Properties of Pirmenol

Property	Value
Molecular Formula	C₂₂H₃₀N₂O
Molecular Weight	338.49 g/mol
Appearance	White to very dark grey powder
Solubility	Soluble in DMSO
Storage Temperature	2-8°C

Table 2: Hazard Classification and Safety Precautions

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Precautionary Statements
Acute Toxicity 4 (Oral)	Warning	H302: Harmful if swallowed	P264: Wash hands thoroughly after handling.P270: Do not eat, drink or smoke when using this product.P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.P501: Dispose of contents/container in accordance with local/regional/national/international regulations.

Personal Protective Equipment (PPE)

Based on the potent nature of Pirmenol, the following PPE is mandatory when handling the solid compound or concentrated solutions. The goal is to prevent dermal, ocular, and respiratory exposure.

Table 3: Recommended Personal Protective Equipment for Handling Pirmenol

PPE Category	Specification	Rationale
Hand Protection	Double gloving with nitrile gloves. The outer glove should be changed immediately upon contamination.	Prevents skin contact with the potent compound. Double gloving provides an additional layer of protection.
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from splashes of solutions or airborne particles of the solid compound.
Body Protection	A disposable gown with long sleeves and tight-fitting cuffs.	Prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) should be used when handling the powder outside of a containment system.	Minimizes the risk of inhaling the potent compound, especially when weighing or transferring the solid.

Operational Plan: Experimental Protocol for Solution Preparation

This protocol outlines the steps for preparing a stock solution of Pirmenol for in vitro experiments. All handling of the solid compound should be performed within a certified chemical fume hood or a powder containment hood.

Methodology:

• Preparation: Don all required PPE as specified in Table 3. Prepare the workspace within the chemical fume hood by lining it with absorbent, disposable bench paper.

• Weighing: Tare a suitable container (e.g., a glass vial) on an analytical balance inside the fume hood. Carefully weigh the desired amount of Pirmenol powder.

• Solubilization: Add the appropriate volume of solvent (e.g., DMSO) to the container with the Pirmenol powder.

• Mixing: Gently vortex or sonicate the solution until the Pirmenol is completely dissolved.

• Storage: Clearly label the container with the compound name, concentration, solvent, date of preparation, and your initials. Store the solution at the recommended temperature (2-8°C), protected from light.

• Decontamination: Decontaminate all surfaces and equipment used in the preparation process with an appropriate cleaning agent (e.g., 70% ethanol). Dispose of all contaminated disposable materials as hazardous waste.

Caption: Experimental workflow for preparing a Pirmenol solution.

Disposal Plan

The disposal of Pirmenol and any materials contaminated with it must be handled as hazardous waste. Improper disposal can lead to environmental contamination and pose a risk to public health.

Waste Segregation and Collection:

• Solid Waste: Collect all Pirmenol-contaminated solid waste, including empty vials, used gloves, bench paper, and other disposable labware, in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all Pirmenol-containing solutions in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatible.

• Sharps: Any sharps (e.g., needles, pipette tips) contaminated with Pirmenol should be disposed of in a designated sharps container for hazardous waste.

Disposal Procedure:

• Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the name of the chemical (Pirmenol), and the date.

• Storage: Store hazardous waste containers in a designated, secure satellite accumulation area away from general laboratory traffic.

• Pickup: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Follow all institutional and local regulations for hazardous waste disposal.

Caption: Logical relationship for the disposal of Pirmenol waste.

References

• 1. medkoo.com [medkoo.com]
• 2. Pirmenol hydrochloride | 61477-94-9 [chemicalbook.com]
• 3. Pirmenol Hydrochloride Hydrate - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Pirmenol, a new antiarrhythmic agent: initial study of efficacy, safety and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pirmenol: an antiarrhythmic drug with unique electrocardiographic features--a double-blind placebo-controlled comparison with quinidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 7. osha.gov [osha.gov]